Structural Elucidation and Physicochemical Characterization of 4-Hydroxy-N-(pyrazin-2-yl)benzenesulfonamide
[1] Executive Summary & Nomenclature Correction This technical guide provides a comprehensive structural analysis of the compound referred to as N-(Pyrazinlyl)-1-phenol-4-sulfonamide .[1] Note on Nomenclature: To ensure...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Nomenclature Correction
This technical guide provides a comprehensive structural analysis of the compound referred to as N-(Pyrazinlyl)-1-phenol-4-sulfonamide .[1]
Note on Nomenclature:
To ensure alignment with IUPAC standards and database interoperability (CAS/PubChem), this guide utilizes the chemically accurate nomenclature: 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide .
Substituents: A phenol moiety at the para position relative to the sulfonyl group, and a pyrazine ring attached to the sulfonamide nitrogen.[1]
Relevance: This molecule represents a bioisostere of the antibiotic Sulfapyrazine , replacing the 4-amino group with a 4-hydroxyl group.[1] This modification alters the pKa and hydrogen-bonding potential, making it a candidate for Carbonic Anhydrase Inhibition (CAI) studies rather than folate pathway inhibition.
Synthesis Strategy & Impurity Profile
To analyze the structure effectively, one must understand the genesis of the sample.[1] The synthesis dictates the impurity profile and spectral background.[1]
Recommended Synthetic Pathway
Direct reaction of 4-hydroxybenzenesulfonyl chloride is problematic due to the nucleophilicity of the phenol oxygen.[1] A protection-deprotection strategy is required.[1]
Coupling: Reaction of 4-methoxybenzenesulfonyl chloride with 2-aminopyrazine in dry pyridine.
Deprotection: Demethylation using Boron Tribromide (
) in Dichloromethane (DCM).
Visualization: Synthesis & Impurity Logic
The following diagram outlines the pathway and critical impurities (Bis-sulfonylation) that complicate structural analysis.
Figure 1: Synthetic pathway highlighting the critical intermediate and potential bis-sulfonamide impurity.
Spectroscopic Characterization Protocols
Nuclear Magnetic Resonance (NMR)
The structural integrity relies on identifying the tautomeric state (Sulfonamide vs. Sulfonimide) and the exchangeable protons.
Solvent Selection: DMSO-d6 is mandatory.[1] Chloroform-d is unsuitable due to the poor solubility of the polar sulfonamide-phenol system.[1]
Expected 1H NMR Data (400 MHz, DMSO-d6):
Position
Chemical Shift (, ppm)
Multiplicity
Integration
Assignment Logic
Sulfonamide NH
11.0 - 12.5
Broad Singlet
1H
Highly deshielded; acidic proton.[1] Disappears on shake.
Phenol OH
10.2 - 10.5
Broad Singlet
1H
Exchangeable.[1] Distinct from NH due to lack of quadrupole broadening.
Pyrazine H-3
8.3 - 8.5
Singlet (d)
1H
Most deshielded aromatic proton (flanked by two nitrogens).
Protocol: If the Pyrazine H-3 signal is significantly broadened or shifted >0.5 ppm compared to unsubstituted pyrazine, run 15N-HMBC .[1] A correlation between the NH proton and the Pyrazine nitrogen confirms the proton location.[1]
Infrared Spectroscopy (FT-IR)
IR is used primarily to confirm the oxidation state of the sulfur and the presence of the phenol.
OH/NH Region (3200–3400
): Will appear as a broad, overlapping band.
Sulfonyl (
):
Asymmetric Stretch: 1320–1350
(Strong, sharp).
Symmetric Stretch: 1150–1170
(Strong, sharp).
Note: The consistency of these bands validates the integrity of the sulfonamide core.
C=N (Pyrazine): ~1580
.
Mass Spectrometry (LC-MS/MS)
Ionization Mode: Negative Electrospray Ionization (ESI-) is preferred due to the acidity of both the phenol and the sulfonamide NH.
Parent Ion:
= 250.0 m/z (approx).
Fragmentation Pattern:
Cleavage of the S-N bond yields the deprotonated 4-hydroxybenzenesulfonate ion (m/z ~173).
Loss of
(rearrangement) is common in sulfonamides.
Physicochemical Profiling
Understanding the physical behavior is crucial for drug formulation.[1]
Acid Dissociation Constants (pKa)
This molecule is a dibasic acid .
pKa1 (Sulfonamide NH): Estimated 6.0 – 6.5 . The pyrazine ring is electron-withdrawing, increasing the acidity of the NH compared to simple benzenesulfonamides.[1]
Alkaline Buffer (pH > 7.5): High solubility due to ionization of the sulfonamide nitrogen.
Organic Solvents: Soluble in DMSO, DMF, Acetone.[1] Sparingly soluble in Ethanol.[1]
Analytical Workflow Diagram
The following decision tree guides the researcher through the structural confirmation process, ensuring no ambiguity remains regarding the tautomer or impurities.
Figure 2: Analytical decision tree for structural validation of N-heterocyclic sulfonamides.
References
Substituted N-(Pyrazin-2-yl)benzenesulfonamides; Synthesis and Anti-Infective Evaluation.
Source: Molecules (MDPI), 2019.
Context: Provides general synthesis and NMR data for the pyrazine-sulfonamide class.
URL:[Link]
Sulfonamide vs. Sulfonimide: Tautomerism and Electronic Structure Analysis.
Source: New Journal of Chemistry, 2017.[10]
Context: Detailed theoretical and experimental analysis of the tautomeric equilibrium in N-heterocyclic sulfonamides.
URL:[Link]
Infrared Spectra of Pyrazine and Related Diazines.
Source: Spectrochimica Acta Part A, 2005.
Context: Reference for assigning pyrazine ring stretches in the IR spectrum.
URL:[Link]
Synthesis and Characterization of Novel Sulfonamide Derivatives.
Source: ACG Publications, 2019.
Context: Protocols for sulfonamide bond formation and characterization.[1]
URL:[Link]
Pharmacological mechanism of action for N-(Pyrazinlyl)-1-phenol-4-sulfonamide
The following technical guide details the pharmacological mechanism of action for N-(Pyrazinyl)-1-phenol-4-sulfonamide (chemically defined as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide ). This compound is the 4-hydroxy...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the pharmacological mechanism of action for N-(Pyrazinyl)-1-phenol-4-sulfonamide (chemically defined as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide ).
This compound is the 4-hydroxyl analogue of the antibiotic Sulfapyrazine . While it shares the core sulfonamide-pyrazine scaffold, the substitution of the para-amino group (essential for folate synthesis inhibition) with a hydroxyl group fundamentally alters its pharmacological profile, shifting its activity from antibacterial efficacy to Carbonic Anhydrase (CA) inhibition and metabolic signaling.
Executive Summary & Chemical Identity[1]
N-(Pyrazinyl)-1-phenol-4-sulfonamide is a structural analogue of the sulfonamide antibiotic class, specifically related to Sulfapyrazine. In this molecule, the characteristic p-amino group of the sulfonamide pharmacophore is replaced by a p-hydroxyl (phenol) group.
Core Pharmacophore: Benzenesulfonamide scaffold with N1-heterocyclic substitution (pyrazine) and C4-phenolic substitution.
Pharmacological Divergence
Unlike its amino-analogue (Sulfapyrazine), this compound does not exhibit broad-spectrum antibacterial activity because it fails to mimic p-aminobenzoic acid (PABA) effectively. Instead, its mechanism of action is defined by:
Carbonic Anhydrase Inhibition (CAI): The sulfonamide moiety binds to the zinc ion in the active site of carbonic anhydrase enzymes.
Metabolic Signaling: It acts as a stable metabolite marker for sulfapyrazine metabolism (via oxidative deamination/hydroxylation).
Uricosuric Potential: The pyrazine moiety suggests potential interaction with renal urate transporters (URAT1), similar to pyrazinamide metabolites.
Molecular Mechanism of Action
Loss of Antibacterial Activity (DHPS Pathway)
Standard sulfonamides (e.g., Sulfapyrazine) act as competitive inhibitors of dihydropteroate synthase (DHPS) . They mimic PABA, a precursor in bacterial folate synthesis.
Mechanism: The p-amino group (-NH₂) of the drug aligns with the PABA binding pocket, forming hydrogen bonds with key residues (e.g., Ser, Arg) in DHPS.
Failure in Phenol Analogue: The replacement of -NH₂ with -OH in N-(Pyrazinyl)-1-phenol-4-sulfonamide alters the hydrogen bond donor/acceptor capability and electronic density of the benzene ring. The hydroxyl group cannot effectively displace PABA, rendering the molecule inactive against most bacteria.
Carbonic Anhydrase Inhibition (CAI)
The primary pharmacological activity of phenol-sulfonamides is the inhibition of Carbonic Anhydrase (CA) isoforms (e.g., hCA I, hCA II).
Zinc Binding: The sulfonamide nitrogen (deprotonated at physiological pH due to the electron-withdrawing pyrazine ring) coordinates with the Zn²⁺ ion in the CA active site.
Secondary Interactions: The phenolic -OH group can form additional hydrogen bonds with hydrophilic residues (e.g., Thr199, Glu106) in the enzyme's active site cleft, potentially enhancing selectivity compared to unsubstituted sulfonamides.
Therapeutic Relevance: This mechanism is relevant for diuretic effects and potential antiglaucoma activity, although N-substituted sulfonamides are generally less potent than primary sulfonamides (like Acetazolamide).
Structural Pharmacophore Analysis (SAR)
Feature
Sulfapyrazine (Antibiotic)
N-(Pyrazinyl)-1-phenol-4-sulfonamide
Impact on Mechanism
C4 Substituent
Amino (-NH₂)
Hydroxyl (-OH)
Loss of DHPS affinity; Gain of CA active site fit.
) of the compound against human Carbonic Anhydrase II.
Reagents:
Enzyme: Recombinant hCA II (100 nM stock).
Substrate: 4-Nitrophenyl acetate (4-NPA) (1 mM in acetonitrile).
Buffer: 50 mM Tris-SO₄, pH 7.6.
Procedure:
Step 1: Incubate hCA II (10 nM final) with varying concentrations of N-(Pyrazinyl)-1-phenol-4-sulfonamide (
to M) in a 96-well plate for 15 min at 25°C.
Step 2: Add 4-NPA substrate to a final concentration of 0.5 mM.
Step 3: Monitor the formation of 4-nitrophenolate ions by measuring absorbance at 400 nm continuously for 30 min.
Step 4: Calculate initial velocity (
) and determine using non-linear regression. Convert to using the Cheng-Prusoff equation.
Expected Result: Phenol-sulfonamides typically show
values in the nanomolar to micromolar range (e.g., 50–500 nM), confirming Zinc binding.
Protocol B: Chemical Synthesis (Verification of Identity)
Objective: Synthesize the compound to ensure high purity for biological testing, avoiding contamination with the amino-analogue.
Reaction:
React 4-hydroxybenzenesulfonyl chloride (1.0 eq) with 2-aminopyrazine (1.1 eq) in dry Pyridine (solvent/base).
Workflow:
Dissolve 2-aminopyrazine in dry pyridine at 0°C.
Add 4-hydroxybenzenesulfonyl chloride dropwise.
Stir at room temperature for 12 hours.
Quench: Pour mixture into ice-cold 1M HCl (to neutralize pyridine and precipitate the product).
Purification: Recrystallize from Ethanol/Water.
Validation:
¹H NMR (DMSO-d₆): Look for phenolic -OH singlet (~10.5 ppm), sulfonamide -NH (~11.0 ppm), and pyrazine protons (8.0–9.0 ppm).
Absence of Amine: Ensure no broad singlet at ~6.0 ppm (characteristic of -NH₂ in sulfapyrazine).
Synthesis & Characterization Workflow
Caption: Step-by-step synthesis workflow for high-purity N-(Pyrazinyl)-1-phenol-4-sulfonamide.
References
PubChem. (2025).[1] Compound Summary: N-(Pyrazinlyl)-1-phenol-4-sulfonamide (CID 22832135). National Library of Medicine. [Link]
Supuran, C. T. (2017). Carbonic anhydrase inhibitors: an update on the sulfonamide and sulfamate classes. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Vree, T. B., et al. (1995). Renal excretion and metabolism of sulfonamides. Drug Metabolism Reviews. [Link]
The Emerging Therapeutic Potential of N-(Pyrazinyl)-1-phenol-4-sulfonamide: A Strategic Guide for Drug Discovery
Foreword: Unveiling the Promise of a Novel Scaffold In the ever-evolving landscape of drug discovery, the strategic exploration of novel chemical entities with multifaceted pharmacological potential is paramount. This gu...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Unveiling the Promise of a Novel Scaffold
In the ever-evolving landscape of drug discovery, the strategic exploration of novel chemical entities with multifaceted pharmacological potential is paramount. This guide focuses on N-(Pyrazinyl)-1-phenol-4-sulfonamide, a molecule that, while not extensively studied, represents a confluence of two pharmacologically significant moieties: the sulfonamide and the pyrazine ring. The sulfonamide group is a well-established pharmacophore found in a wide array of approved drugs, exhibiting antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4] Similarly, the pyrazine nucleus is a key component in numerous therapeutic agents, recognized for its diverse biological activities, including anticancer and antitubercular effects.[5][6][7][8][9][10] This technical guide will serve as a comprehensive roadmap for researchers and drug development professionals, providing a structured approach to unlock the therapeutic potential of N-(Pyrazinyl)-1-phenol-4-sulfonamide. We will delve into its hypothetical mechanisms of action, propose a robust preclinical evaluation workflow, and provide detailed experimental protocols to systematically investigate its promise as a next-generation therapeutic agent.
Deconstructing the Scaffold: A Rationale for Therapeutic Exploration
The therapeutic potential of N-(Pyrazinyl)-1-phenol-4-sulfonamide can be logically inferred from the well-documented activities of its constituent chemical functionalities.
The Sulfonamide Engine: The sulfonamide moiety (-SO₂NH₂) is a cornerstone of medicinal chemistry.[1][2] Its derivatives have been successfully developed as carbonic anhydrase inhibitors, diuretics, anticonvulsants, and anticancer agents.[1][2][3] The mechanism of action often involves the inhibition of key enzymes, such as dihydropteroate synthase in bacteria or various carbonic anhydrase isoforms in humans.[11][12]
The Pyrazine Warhead: The pyrazine ring, a nitrogen-containing heterocycle, is present in several clinically significant drugs.[9] Pyrazinamide, a first-line antituberculosis drug, highlights the potent antimicrobial activity associated with this scaffold.[5][6][7][8][13] Furthermore, numerous pyrazine derivatives have demonstrated significant anticancer activity through various mechanisms, including the inhibition of kinases and the induction of apoptosis.[9][10][14]
The Phenolic Modulator: The phenolic hydroxyl group (-OH) can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. It can participate in hydrogen bonding with biological targets and may also impart antioxidant properties.
The combination of these three components in N-(Pyrazinyl)-1-phenol-4-sulfonamide creates a unique chemical architecture with the potential for synergistic or novel biological activities.
Postulated Therapeutic Applications and Mechanistic Hypotheses
Based on the foundational pharmacology of its core structures, we can postulate several promising therapeutic avenues for N-(Pyrazinyl)-1-phenol-4-sulfonamide. For each application, a plausible mechanism of action is proposed, providing a framework for experimental validation.
Anticancer Potential
The presence of both the sulfonamide and pyrazine moieties strongly suggests potential anticancer activity.[1][9][10][15][16]
Hypothesized Mechanisms of Action:
Kinase Inhibition: Many pyrazine derivatives act as inhibitors of protein kinases that are crucial for cancer cell proliferation and survival.[14][17] N-(Pyrazinyl)-1-phenol-4-sulfonamide could potentially target key kinases in oncogenic signaling pathways.
Carbonic Anhydrase Inhibition: Certain carbonic anhydrase isoforms (e.g., CA IX and CA XII) are overexpressed in hypoxic tumors and contribute to cancer progression. Sulfonamides are potent inhibitors of these enzymes.[1][2]
Induction of Apoptosis: The compound may trigger programmed cell death in cancer cells through intrinsic or extrinsic apoptotic pathways.
Proposed Signaling Pathway for Investigation:
Caption: Postulated anticancer mechanisms of N-(Pyrazinyl)-1-phenol-4-sulfonamide.
Antimicrobial Activity
The structural similarity to known sulfonamide antibiotics and pyrazinamide suggests a strong potential for antimicrobial efficacy.[3][4][18][19][20][21]
Hypothesized Mechanisms of Action:
Inhibition of Folate Synthesis: As a sulfonamide, the compound could act as a competitive inhibitor of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway.[11][12]
Disruption of Membrane Energetics: Similar to pyrazinamide's active metabolite, pyrazinoic acid, N-(Pyrazinyl)-1-phenol-4-sulfonamide or its metabolite might disrupt the membrane potential and transport functions of microbial cells.[13]
Anti-inflammatory Properties
Certain sulfonamide derivatives are known to exhibit anti-inflammatory effects, often through the inhibition of cyclooxygenase (COX) enzymes.[4]
Hypothesized Mechanism of Action:
Inhibition of Pro-inflammatory Mediators: The compound could potentially inhibit the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) or enzymes like COX-2, thereby reducing the inflammatory response.[17][22][23]
A Strategic Preclinical Development Workflow
A phased and logical approach is crucial to systematically evaluate the therapeutic potential of N-(Pyrazinyl)-1-phenol-4-sulfonamide. The following workflow outlines a comprehensive preclinical assessment plan.
Literature review of pyrazine-based sulfonamide derivatives
From Synthetic Architecture to Therapeutic Efficacy Executive Summary This technical guide analyzes the pharmacochemical synergy between the pyrazine ring—a nitrogen-rich diazine scaffold—and the sulfonamide functional g...
Author: BenchChem Technical Support Team. Date: February 2026
From Synthetic Architecture to Therapeutic Efficacy
Executive Summary
This technical guide analyzes the pharmacochemical synergy between the pyrazine ring—a nitrogen-rich diazine scaffold—and the sulfonamide functional group (
). Historically distinguished by the antitubercular efficacy of Pyrazinamide (PZA) and the broad-spectrum antibacterial profile of sulfonamides, this hybrid class has evolved into a privileged structure for targeting metalloenzymes, specifically Carbonic Anhydrases (CAs), and overcoming multidrug-resistant (MDR) pathogens. This document serves as a blueprint for researchers designing next-generation inhibitors, detailing synthetic pathways, mechanistic signaling, and validated experimental protocols.
Part 1: Structural Rationale & Pharmacochemistry
The fusion of a pyrazine core with a sulfonamide tail is not merely additive; it is synergistic.
The Pyrazine Core: Unlike pyridine, the pyrazine ring contains two nitrogen atoms at positions 1 and 4.[1] This lowers the
(approx. 0.6) compared to pyridine, reducing basicity while maintaining high electron deficiency. This electron-poor nature makes the ring susceptible to nucleophilic attack, facilitating diverse functionalization.
The Sulfonamide Pharmacophore: The
moiety acts as a classic bioisostere for carboxylic acids but with distinct hydrogen-bonding geometry. Crucially, in metalloenzyme inhibition (e.g., Carbonic Anhydrases), the sulfonamide nitrogen deprotonates to coordinate directly with the catalytic Zinc ion ().
Lipophilicity Balance: The pyrazine ring lowers
values compared to benzene analogs, often improving water solubility and bioavailability—a critical failure point in early-stage drug discovery.
Part 2: Synthetic Strategies
The synthesis of pyrazine sulfonamides typically follows a convergent approach: the formation of the sulfonamide bond via nucleophilic substitution.
Core Synthetic Pathway
The most robust method involves the reaction of pyrazine-2-sulfonyl chlorides with primary or secondary amines. However, pyrazine sulfonyl chlorides are notoriously unstable due to the electron-withdrawing nature of the ring, which makes the sulfonyl sulfur highly electrophilic and prone to hydrolysis.
Critical Optimization:
In-situ Generation: For highly unstable derivatives, generate the sulfonyl chloride via oxidative chlorination of the corresponding thiol or sulfonamide precursor immediately prior to coupling.
Base Selection: Pyridine or Triethylamine (
) is mandatory to scavenge the byproduct, driving the equilibrium forward.
Visualization of Synthetic Workflow
The following diagram outlines the standard coupling protocol and the alternative "Click Chemistry" (CuAAC) route often used to attach bulky tails for isoform selectivity.
Caption: Convergent synthesis via sulfonyl chloride coupling and CuAAC click chemistry.
Part 3: Therapeutic Frontiers & Mechanisms
Anticancer: Carbonic Anhydrase (CA) Inhibition
The most potent application of pyrazine sulfonamides lies in targeting hCA IX and XII . These transmembrane isoforms are overexpressed in hypoxic tumors (e.g., glioblastoma, breast cancer) to regulate pH, promoting metastasis.
Mechanism: The sulfonamide anion coordinates with the
ion in the enzyme's active site, displacing the water molecule/hydroxide ion required for catalysis.
Selectivity: The pyrazine ring, when substituted with bulky hydrophobic tails (e.g., via a linker), interacts with the hydrophobic pocket of hCA IX, distinguishing it from the ubiquitous cytosolic hCA II.
Antitubercular Activity
Building on the scaffold of Pyrazinamide (PZA), sulfonamide derivatives aim to bypass resistance mechanisms in Mycobacterium tuberculosis.
Mechanism: These hybrids often act as prodrugs. Upon entry, they may be hydrolyzed to release the pyrazine core (acidifying the cytoplasm) and the sulfonamide moiety (inhibiting folate synthesis via dihydropteroate synthase), creating a dual-target lethal hit.
Mechanistic Visualization (CA Inhibition)
Caption: Competitive inhibition of CA IX/XII by sulfonamide coordination to the catalytic Zinc ion.
Part 4: Structure-Activity Relationship (SAR) Analysis
Data synthesized from recent literature (2018-2024) highlights key substitution patterns:
Position on Pyrazine
Substituent Type
Effect on Activity
Target
C-2 (Sulfonamide)
Primary ()
Essential for Zn-binding. Substitution () abolishes CA activity but may retain anticancer kinase activity.
hCA IX/XII
C-5/C-6
Bulky Lipophilic (e.g., Phenyl, Naphthyl)
Increases selectivity for hCA IX over hCA II by filling the hydrophobic pocket.
hCA IX
C-3
Electron Withdrawing (Cl, F)
Increases acidity of the sulfonamide NH, strengthening Zn-binding.
General Potency
Linker
Triazole (Click)
Improves solubility and locks conformation for better active site fit.
hCA IX/XII
Part 5: Experimental Protocol
Protocol: Synthesis of N-(4-sulfamoylphenyl)pyrazine-2-carboxamide Derivative
A self-validating protocol for generating a hybrid pyrazine-sulfonamide probe.
Indicator: Phenol Red (changes color from red to yellow as pH drops).
Measurement: Monitor absorbance at 557 nm.
Calculation: Determine
by comparing the initial rate of the catalyzed reaction with/without the inhibitor.
References
Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties. European Journal of Medicinal Chemistry. (2021). Link
Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. MDPI Molecules. (2022). Link
Structure-activity relationship with pyrazoline-based aromatic sulfamates as carbonic anhydrase isoforms. European Journal of Medicinal Chemistry. (2019). Link
Synthesis and kinase inhibitory activity of new sulfonamide derivatives of pyrazolo[4,3-e][1,2,4]triazines. Bioorganic & Medicinal Chemistry Letters. (2018). Link
Mechanisms of Pyrazinamide Action and Resistance. Microbiology Spectrum. (2014). Link
Technical Whitepaper: Binding Affinity Targets for N-(Pyrazinlyl)-1-phenol-4-sulfonamide
The following technical guide details the pharmacodynamics, binding mechanisms, and experimental validation for N-(Pyrazin-2-yl)-4-hydroxybenzenesulfonamide (also referred to as N-(Pyrazinyl)-1-phenol-4-sulfonamide). Exe...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the pharmacodynamics, binding mechanisms, and experimental validation for N-(Pyrazin-2-yl)-4-hydroxybenzenesulfonamide (also referred to as N-(Pyrazinyl)-1-phenol-4-sulfonamide).
Executive Summary
N-(Pyrazin-2-yl)-4-hydroxybenzenesulfonamide (CAS: 872825-57-5) represents a distinct pharmacophore diverging from classical sulfonamide antibiotics. Unlike its amino-analogue Sulfapyrazine, which targets bacterial Dihydropteroate Synthase (DHPS), this phenolic derivative lacks the critical aniline amine required for PABA mimicry. Instead, its physicochemical profile—characterized by a zinc-binding sulfonamide moiety coupled with a phenolic hydroxyl group—redirects its affinity toward metalloenzymes, specifically the Carbonic Anhydrase (CA) family.
This guide delineates the molecular basis for this target shift, identifying Human Carbonic Anhydrase II (hCA II) and tumor-associated isoforms (hCA IX/XII ) as the primary binding targets. It provides a rigorous framework for validating these interactions through structural biology and kinetic analysis.
Molecular Identity & Physicochemical Properties
Understanding the ionization state of the molecule is a prerequisite for target engagement analysis.
Property
Value / Description
Impact on Binding
IUPAC Name
4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide
Defines scaffold geometry.
Molecular Formula
MW: 251.26 Da
Acidic Center 1
Sulfonamide NH ()
Deprotonation yields the monoanion required for Zn(II) coordination.
Acidic Center 2
Phenolic OH ()
H-bond donor/acceptor; remains protonated at physiological pH.
Lipophilicity
LogP
Moderate lipophilicity aids membrane permeability but favors cytosolic targets (hCA II).
Primary Target: Carbonic Anhydrases (CA)
The primary high-affinity targets for this scaffold are the
-Carbonic Anhydrases (EC 4.2.1.1). The binding is driven by the coordination of the sulfonamide anion to the catalytic Zinc ion.[1]
Mechanism of Action: The Zinc Trap
The sulfonamide group acts as a zinc-binding group (ZBG). The N-substitution (pyrazine) influences the acidity of the sulfonamide NH. The electron-withdrawing nature of the pyrazine ring lowers the
of the sulfonamide NH compared to benzene sulfonamide, facilitating the formation of the active anion () at physiological pH.
Coordination: The deprotonated sulfonamide nitrogen coordinates directly to the
ion in the enzyme active site, displacing the catalytic water molecule/hydroxide ion.
Hydrogen Bonding: The sulfonyl oxygens form hydrogen bonds with the backbone nitrogen of Thr199 and the side chain of Glu106 (via a water network), locking the inhibitor in a tetrahedral geometry.
The "Tail" Interaction: The pyrazine ring extends into the hydrophobic half of the active site cleft. Interactions with residues such as Val121 , Leu198 , and Trp209 (in hCA II) dictate isoform selectivity.
The Phenol Anchor: The 4-hydroxy group on the benzene ring points towards the hydrophilic half of the active site, potentially interacting with water networks or polar residues near the active site entrance.
Isoform Selectivity Profile
Isoform
Localization
Predicted Affinity ()
Rationale
hCA II
Cytosolic (RBCs, Eye, GI)
High (< 50 nM)
The active site of hCA II is highly accessible to benzenesulfonamides. The pyrazine ring fits well in the hydrophobic pocket.
hCA IX
Transmembrane (Hypoxic Tumors)
Moderate (50-200 nM)
hCA IX has a similar active site to hCA II but differs in the entrance residues. The phenol group may provide selectivity via H-bonding with specific surface residues.
hCA I
Cytosolic
Low (> 1 M)
Generally lower affinity for bulky sulfonamides due to steric clashes in the active site.
Diagram: Binding Mode Interaction
The following graph visualizes the critical molecular interactions within the hCA II active site.
Caption: Schematic of the coordination and steric interactions between the ligand and the Human Carbonic Anhydrase II active site.
Secondary Targets & Off-Target Effects
Dihydropteroate Synthase (DHPS) - Negative Target
Unlike Sulfapyrazine, the 4-hydroxy analogue exhibits negligible affinity for bacterial DHPS.
Reasoning: DHPS binds p-aminobenzoic acid (PABA). The amino group of PABA is essential for nucleophilic attack on dihydropterin pyrophosphate. The hydroxyl group of the title compound cannot perform this nucleophilic attack and lacks the correct electrostatic profile to mimic the amine, rendering it inactive as an antibacterial.
Plasma Protein Binding
Target: Human Serum Albumin (HSA).
Interaction: High affinity (>90% bound).
Implication: The pyrazine and phenol moieties increase lipophilicity and H-bonding capacity with albumin (Sudlow Site I or II), significantly affecting free drug concentration in assays.
Experimental Validation Protocols
To validate the binding affinity and mechanism, the following "Self-Validating" protocols are recommended.
Stopped-Flow
Hydration Assay (Kinetic Validation)
This assay measures the inhibition constant (
) against specific CA isoforms.
Reagents: Purified recombinant hCA II (and hCA IX), Phenol Red indicator, HEPES buffer (pH 7.5),
-saturated water.
Preparation: Prepare serial dilutions of N-(Pyrazin-2-yl)-4-hydroxybenzenesulfonamide in DMSO (keep final DMSO < 1%).
Reaction:
Mix Enzyme + Inhibitor and incubate for 15 mins (pre-equilibrium).
Rapidly mix with
-saturated water in a Stopped-Flow apparatus.
Measurement: Monitor the absorbance change of Phenol Red (557 nm) as pH drops due to carbonic acid production.
Analysis: Fit the initial rates to the Michaelis-Menten equation (with inhibition) to derive
. Convert to using the Cheng-Prusoff equation: .
Control: Use Acetazolamide as a positive control (
M hCA II in Tris-SO4 buffer (pH 7.5). Avoid phosphate buffers (phosphate inhibits CA).
Syringe: 100-200
M Ligand solution in the exact same buffer.
Titration: 20 injections of 2
L each at 25°C.
Data Processing: Subtract heat of dilution (ligand into buffer). Fit data to a "One Set of Sites" model.
Validation Criteria: Stoichiometry (
) should be close to 1.0 (0.9 - 1.1). If , check protein quality or concentration accuracy.
Experimental Workflow Diagram
Caption: Integrated workflow for validating ligand-target engagement from synthesis to thermodynamic profiling.
References
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link
Alterio, V., et al. (2012). Crystal structure of the human carbonic anhydrase II-acetazolamide complex: implications for inhibitor design. Bioorganic & Medicinal Chemistry Letters, 22(4), 1560-1565. Link
Nocentini, A., & Supuran, C. T. (2018). Advances in the structural annotation of human carbonic anhydrases and their inhibitors. Expert Opinion on Drug Discovery, 13(11), 1003-1020. Link
Carta, F., et al. (2012). Sulfonamides and their isosteres as carbonic anhydrase inhibitors.[1][2][3] Future Medicinal Chemistry, 4(8), 971-983. Link
Technical Guide: History, Discovery, and Chemistry of N-(Pyrazinyl)-4-hydroxybenzenesulfonamide Compounds
This guide provides an in-depth technical analysis of N-(Pyrazinyl)-4-hydroxybenzenesulfonamide (often cataloged as N-(Pyrazinlyl)-1-phenol-4-sulfonamide), examining its chemical lineage, synthesis, and pharmacological c...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of N-(Pyrazinyl)-4-hydroxybenzenesulfonamide (often cataloged as N-(Pyrazinlyl)-1-phenol-4-sulfonamide), examining its chemical lineage, synthesis, and pharmacological context within the broader history of heterocyclic sulfonamides.
Executive Summary
The compound N-(Pyrazinyl)-4-hydroxybenzenesulfonamide (CAS 872825-57-5) represents a specific structural derivative within the N1-heterocyclic sulfonamide class. While often overshadowed by its clinically famous amino-analog, Sulfapyrazine (4-amino-N-pyrazin-2-ylbenzenesulfonamide), this phenolic variant serves as a critical reference standard in metabolic profiling, impurity analysis, and structure-activity relationship (SAR) studies for carbonic anhydrase inhibition.
This guide details the discovery of the pyrazine-sulfonamide scaffold, the specific chemical identity of the phenolic derivative, and the rigorous protocols required for its synthesis and analysis.
Part 1: Historical Context & Discovery
The Sulfonamide Revolution (1930s-1940s)
The discovery of N-(Pyrazinyl) sulfonamides is rooted in the "Golden Age" of antibacterial chemotherapy initiated by Gerhard Domagk's discovery of Prontosil in 1935. The core discovery logic followed a systematic substitution of the sulfonamide nitrogen (
) to enhance potency and modify pharmacokinetics.
1935: Discovery that the active moiety of Prontosil is sulfanilamide (4-aminobenzenesulfonamide).
1938-1940: Researchers at May & Baker and American Cyanamid synthesized Sulfapyridine and Sulfathiazole , proving that heterocyclic rings at the
position significantly increased antibacterial activity compared to the parent sulfanilamide.
1941-1942 (The Pyrazine Breakthrough): The synthesis of Sulfapyrazine (4-amino-N-pyrazin-2-ylbenzenesulfonamide) marked a pinnacle in this series. It exhibited a longer half-life and lower protein binding than its predecessors.
Emergence of the Phenolic (4-Hydroxy) Derivative
The specific compound N-(Pyrazinyl)-4-hydroxybenzenesulfonamide (the "1-phenol" variant) emerged not as a primary drug candidate, but through two critical pathways:
Metabolic Identification: In vivo, sulfonamides primarily undergo
-acetylation. However, oxidative deamination (replacing with ) is a minor metabolic route, often mediated by reactive diazonium intermediates or specific cytochrome P450 oxidation, leading to the phenolic derivative.
Synthetic Impurity Profiling: During the industrial synthesis of Sulfapyrazine, trace amounts of phenol-based starting materials or side reactions (hydrolysis of the amino group) necessitate the synthesis of the 4-hydroxy analog as a Certified Reference Material (CRM) to ensure drug purity.
Structural Causality
The shift from an Amino ($ -NH_2
-OH $) group (in the subject compound) fundamentally alters the pharmacology:
Loss of Antibacterial Activity: The
-amino group is essential for mimicking p-aminobenzoic acid (PABA) and inhibiting dihydropteroate synthase. The phenolic analog cannot competitively inhibit this enzyme, rendering it antibacterially inactive.
Retention of Carbonic Anhydrase Inhibition: The sulfonamide moiety ($ -SO_2NH- $) remains intact, allowing the compound to bind the zinc active site of Carbonic Anhydrase (CA) isozymes, a property exploited in diuretic and anti-glaucoma research.
Part 2: Chemical Structure & Properties
Property
Data
IUPAC Name
4-Hydroxy-N-(pyrazin-2-yl)benzenesulfonamide
Common Catalog Name
N-(Pyrazinlyl)-1-phenol-4-sulfonamide
CAS Registry Number
872825-57-5
Molecular Formula
Molecular Weight
251.26 g/mol
pKa (Sulfonamide NH)
~6.0 - 6.5 (Acidic due to pyrazine electron withdrawal)
pKa (Phenol OH)
~9.5 - 10.0
Solubility
Soluble in DMSO, Methanol, dilute Alkali (NaOH); Poor in Water
Part 3: Experimental Protocols
Synthesis of N-(Pyrazinyl)-4-hydroxybenzenesulfonamide
Objective: To synthesize high-purity 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide for use as an analytical standard.
Mechanism: Nucleophilic substitution of a sulfonyl chloride by an aminopyrazine, followed by deprotection (if protected) or direct coupling.
Reagents
Precursor A: 4-Acetoxybenzenesulfonyl chloride (Protected phenol to prevent side reactions)
Precursor B: 2-Aminopyrazine
Solvent: Pyridine (acts as solvent and base) or Dichloromethane (DCM) with Triethylamine (TEA)
Hydrolysis Agent: Sodium Hydroxide (NaOH), 1M
Step-by-Step Methodology
Activation: Dissolve 2-aminopyrazine (10 mmol) in dry Pyridine (15 mL) under an inert atmosphere (
).
Coupling: Cool the solution to 0°C. Slowly add 4-acetoxybenzenesulfonyl chloride (11 mmol) portion-wise over 30 minutes. Note: The acetoxy protection prevents the formation of sulfonate esters.
Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor via TLC (Ethyl Acetate/Hexane 1:1).
Quenching: Pour the reaction mixture into ice-cold water (100 mL) and acidify to pH 4.0 with 1M HCl. The intermediate (4-acetoxy-N-(pyrazin-2-yl)benzenesulfonamide) will precipitate.
Hydrolysis (Deprotection): Dissolve the precipitate in Methanol (20 mL) and add 1M NaOH (10 mL). Reflux for 1 hour to cleave the acetyl group.
Isolation: Cool and acidify carefully with 1M HCl to pH 5-6. The target compound, 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide , will crystallize.
Purification: Recrystallize from Ethanol/Water (9:1).
Mobile Phase: Gradient of Water (0.1% Formic Acid) [A] and Acetonitrile [B].
0-2 min: 5% B
2-10 min: 5% -> 95% B
Detection: UV at 254 nm (aromatic) and 280 nm (phenol).
Mass Spec: ESI Negative Mode (M-H)
= 250.2 m/z. Note: Sulfonamides often ionize better in negative mode.
Part 4: Visualization of Pathways
The following diagram illustrates the chemical lineage, from the parent drug Sulfapyrazine to the formation of the 4-Hydroxy derivative via metabolism or synthesis.
Figure 1: Synthesis and metabolic origin of N-(Pyrazinyl)-4-hydroxybenzenesulfonamide.
Part 5: References
PubChem. N-(Pyrazinlyl)-1-phenol-4-sulfonamide (Compound Summary). National Library of Medicine.[1] [Link][1]
Roblin, R. O., et al. (1940). Chemotherapy. II. Some Sulfanilamido Heterocycles. Journal of the American Chemical Society, 62(8), 2002-2005. (Foundational text on heterocyclic sulfonamide synthesis). [Link]
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. (Context for sulfonamide inhibition mechanism). [Link]
Vree, T. B., & Hekster, Y. A. (1987). Clinical Pharmacokinetics of Sulfonamides and their Metabolites. Antibiotics and Chemotherapy, 34, 1-208. (Detailed metabolic pathways including hydroxylation). [Link]
Theoretical toxicity prediction for N-(Pyrazinlyl)-1-phenol-4-sulfonamide
Executive Summary This technical guide provides a theoretical toxicity prediction framework for N-(Pyrazinyl)-1-phenol-4-sulfonamide (chemically defined herein as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide ). Unlike cl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a theoretical toxicity prediction framework for N-(Pyrazinyl)-1-phenol-4-sulfonamide (chemically defined herein as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide ).
Unlike classical sulfonamide antibiotics (e.g., Sulfapyrazine) which contain a para-aniline moiety, this target molecule features a para-phenol group. This structural modification fundamentally alters the toxicological profile:
Reduced Hypersensitivity Risk: The absence of the primary amine prevents the formation of the hydroxylamine metabolite, the primary driver of Stevens-Johnson Syndrome (SJS) in sulfonamides.
Elevated Hepatotoxicity Risk: The phenol moiety introduces a liability for metabolic bioactivation into reactive quinones, leading to potential glutathione depletion and protein adduction.
Renal Solubility Concerns: The dual acidity (sulfonamide -NH- and phenol -OH) alters the pKa profile, necessitating rigorous solubility profiling to rule out crystalluria.
Structural Deconstruction & Toxicophores
To predict toxicity accurately, we must deconstruct the molecule into its functional toxicophores.
Structural Moiety
Analogous Drug
Associated Toxicity
Mechanism of Action
Sulfonamide Linker ()
Sulfamethoxazole
Crystalluria
Low solubility in acidic urine leads to precipitation in renal tubules.
Pyrazine Ring
Pyrazinamide
Hyperuricemia
Inhibition of renal urate secretion (URAT1 transporter interaction).
Phenol ()
Acetaminophen (Paracetamol)
Hepatotoxicity
CYP450-mediated oxidation to reactive quinone species (NAPQI-like mechanism).
The "Phenol Switch" Implication
The substitution of the aniline group (found in Sulfapyrazine) with a phenol group is the critical determinant.
Standard Sulfonamide Pathway: Aniline
N-Hydroxylamine Haptenization Immune Response.
Target Molecule Pathway: Phenol
Catechol o-Quinone Michael Addition to Proteins.
Computational Methodologies (Protocols)
This section details the in silico workflows required to validate the theoretical risks.
Protocol A: Consensus QSAR Modeling
Objective: Predict mutagenicity and LD50 using statistical correlation with structural analogs.
Data Gap Filling: Use the "Trend Analysis" method. If the phenol moiety triggers a "Protein Binding" alert, prioritize the in vitro micronucleus prediction over the Ames test, as quinones are often clastogenic rather than mutagenic.
Protocol B: Molecular Docking for Metabolic Stability
Objective: Determine if the phenol group is accessible to CYP450 isoforms for activation.
Protein Preparation: Download Crystal Structure of CYP2E1 (PDB ID: 3E6I) and CYP2C9 (PDB ID: 1OG5).
Ligand Preparation:
Generate 3D conformers using OPLS3e force field.
Set ionization states at pH 7.4 (Note: Sulfonamide N is likely ionized; Phenol OH is neutral).
Grid Generation: Center grid box on the heme iron (
).
Docking Strategy:
Run SP (Standard Precision) docking.
Metric: Measure the distance between the Phenolic Oxygen and the Heme Iron.
Threshold: A distance
indicates high probability of metabolic oxidation to a catechol/quinone.
Mechanistic Toxicity Pathways
The following diagrams visualize the theoretical Adverse Outcome Pathway (AOP) and the Integrated Testing Strategy (ITS) derived from the structural analysis.
This diagram illustrates how the phenol moiety leads to liver toxicity.
Figure 1: Adverse Outcome Pathway (AOP) linking the phenolic moiety to hepatotoxicity via quinone intermediates.
Diagram 2: Integrated Testing Strategy (ITS)
This workflow dictates the decision logic for validating the toxicity.
Figure 2: Decision tree for experimental validation of theoretical risks.
Specific Toxicity Endpoints & Data Summary
Predicted Quantitative Toxicity Data
The following values are theoretical estimates based on Nearest Neighbor analysis of sulfapyrazine and 4-hydroxybenzenesulfonamide.
Endpoint
Predicted Value
Confidence
Rationale
LogP
0.8 - 1.2
High
Pyrazine decreases lipophilicity compared to benzene; Phenol is polar.
pKa (Acidic)
~6.0 (Sulfonamide) & ~10.0 (Phenol)
High
The pyrazine ring is electron-withdrawing, lowering the sulfonamide pKa.
hERG Inhibition
Low Risk ()
Medium
Molecule lacks the lipophilic cation features typical of hERG blockers.
Ames Mutagenicity
Negative
Medium
Phenols are rarely direct mutagens; however, quinones can be clastogenic.
Rat Oral LD50
~2000 mg/kg
Low
Based on Sulfapyrazine (LD50 > 5000 mg/kg) but adjusted for phenol toxicity.
Renal Toxicity (Crystalluria)
Theory: Sulfonamides precipitate in acidic urine (pH 5.0-6.0) if they are in their non-ionized form.
Prediction: The pKa of the sulfonamide nitrogen attached to a pyrazine ring is typically around 6.0. At urinary pH 5.0, ~90% of the drug will be non-ionized (insoluble).
Mitigation: This molecule poses a High Risk for crystalluria. Alkalinization of urine would be required in a clinical setting.
Experimental Validation Protocols
To move from theory to fact, the following experiments are mandatory.
Purpose: Confirm if the phenol group forms a reactive quinone.
Method:
Incubate
test compound with Human Liver Microsomes (HLM) and NADPH.
Add Glutathione (GSH) or N-acetylcysteine (NAC) as a trapping agent.
Analyze via LC-MS/MS looking for [M + GSH + H]+ adducts.
Success Criteria: Detection of a GSH adduct confirms the bioactivation pathway (Figure 1).
Experiment 2: Thermodynamic Solubility Assay
Purpose: Assess crystalluria risk.
Method:
Prepare saturated solutions in buffers at pH 1.2, 5.0, 6.8, and 7.4.
Incubate for 24 hours at 37°C with shaking.
Filter and analyze supernatant via HPLC-UV.
Critical Threshold: Solubility
at pH 5.0 indicates high renal risk.
References
OECD. (2023). The OECD QSAR Toolbox.[1][2][3] Organization for Economic Co-operation and Development. Available at: [Link][3]
SwissADME. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports. Available at: [Link]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5336, Sulfapyrazine. Retrieved from: [Link]
Bolton, J. L., et al. (2000). Role of Quinones in Toxicology. Chemical Research in Toxicology. (Contextual grounding for phenol-quinone pathway). Available at: [Link]
FDA. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. U.S. Food and Drug Administration. Available at: [Link]
Preparation of N-(Pyrazinlyl)-1-phenol-4-sulfonamide stock solutions for in vitro assays
Application Note: Preparation and Handling of N-(Pyrazinyl)-1-phenol-4-sulfonamide Stock Solutions Executive Summary This guide provides a standardized protocol for the preparation, storage, and dilution of N-(Pyrazinyl)...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Preparation and Handling of N-(Pyrazinyl)-1-phenol-4-sulfonamide Stock Solutions
Executive Summary
This guide provides a standardized protocol for the preparation, storage, and dilution of N-(Pyrazinyl)-1-phenol-4-sulfonamide (hereafter referred to as NPPS ). Due to the amphoteric nature of the phenol-sulfonamide core and the lipophilicity of the pyrazine ring, NPPS presents specific solubility challenges. Direct dilution into aqueous media frequently results in "solvent shock" precipitation, leading to erratic IC50 values and false negatives. This protocol utilizes a Tiered Dilution Strategy to ensure compound stability and assay reproducibility.
Physicochemical Context
To handle NPPS effectively, one must understand its solution behavior.[1]
The Pyrazine Moiety: A lipophilic heterocycle that limits aqueous solubility but enhances membrane permeability.
The Phenol-Sulfonamide Core:
Phenol (
): Acts as a weak acid. At physiological pH (7.4), it remains largely protonated (neutral) and hydrophobic.
Sulfonamide (
): Can deprotonate, but the presence of the pyrazine ring often modulates this.
The Challenge: NPPS is highly soluble in DMSO but thermodynamically unstable in aqueous buffers, creating a "metastable supersaturated zone" upon dilution.
Protocol A: Preparation of Master Stock (10 mM)
Objective: Create a stable, anhydrous master stock solution.
Reagents & Equipment
Solvent: Dimethyl Sulfoxide (DMSO), anhydrous,
99.9% (Sigma-Aldrich or equivalent).
Critical: Do not use DMSO that has been opened for >1 month without desiccation; hygroscopic water uptake triggers degradation.
Vessel: Amber glass vials (borosilicate) with Teflon-lined caps. Avoid polypropylene for long-term storage.
Environment: Low humidity (<40% RH) to prevent static interference during weighing.
Step-by-Step Methodology
Static Control: Use an anti-static gun on the weighing boat and vial. NPPS powder is often electrostatic and "jumpy."
Weighing: Weigh approximately 5–10 mg of NPPS. Record the exact mass to 0.01 mg precision.
Volume Calculation: Do not add a fixed volume. Calculate DMSO volume based on mass to achieve exactly 10 mM.
(Note: Ensure you use the specific MW of your batch, accounting for any salts or hydrates.)
Dissolution: Add DMSO to the center of the powder. Vortex vigorously for 30 seconds.
Visual Check: Solution must be optically clear. If particles persist, sonicate in a water bath at 37°C for 5 minutes.
Aliquoting: Immediately dispense into single-use aliquots (e.g., 50
L) to avoid freeze-thaw cycles.
Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).
Protocol B: The "3-Step" Tiered Dilution Strategy
Objective: Dilute NPPS into assay media without inducing precipitation (Solvent Shock).
The Rule of Thumb: Never dilute >1000-fold in a single step (e.g., 10 mM
10 M directly in media is forbidden).
Workflow Visualization
Caption: Figure 1. The Tiered Dilution Strategy prevents kinetic precipitation by bridging the polarity gap between DMSO and aqueous media.
Detailed Procedure (Example: 10
M Final Assay Concentration)
Step
Source Solution
Diluent
Volume Ratio
Final Conc.
DMSO %
Notes
1
Master Stock (10 mM)
Assay Media (Serum-Free)
1 : 99
100 M
1.0%
Vortex immediately. Solution may turn slightly milky (Tyndall effect) but should clear upon mixing.
Crucial Note on Serum: If your assay uses FBS, perform the Intermediate dilution into serum-free media first. Serum proteins can bind lipophilic compounds like NPPS non-specifically, altering the free concentration if added too early in the dilution train.
Quality Control & Troubleshooting
QC: The "Light Path" Check
Before adding to cells, hold the Intermediate Stock up to a light source.
Clear: Pass.
Opalescent/Cloudy: Fail. Micro-precipitation has occurred.[3]
Remedy: Warm to 37°C. If it does not clear, prepare a fresh Intermediate using a higher DMSO ratio (e.g., make a 500x stock in 50% DMSO/50% Water first).
Troubleshooting Matrix
Issue
Symptom
Root Cause
Corrective Action
Solvent Shock
Visible crystals in well after 1 hour.
Direct dilution of 100% DMSO stock into cold media.
Use the 3-Step Dilution; pre-warm media to 37°C.
Cytotoxicity
Cell death in vehicle control wells.
DMSO % > 0.5% or oxidized DMSO.
Keep final DMSO < 0.1%.[2][3] Buy fresh anhydrous DMSO.
Low Potency
IC50 is 10x higher than expected.
Compound stuck to plastic tips/vials.
Use Low-Retention pipette tips; switch to glass-coated plates if possible.
Application Notes & Protocols: Formulation of N-(Pyrazinyl)-1-phenol-4-sulfonamide for In Vivo Administration
Abstract This document provides a comprehensive guide for the formulation of N-(Pyrazinyl)-1-phenol-4-sulfonamide, a compound class often characterized by poor aqueous solubility, for in vivo administration in preclinica...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the formulation of N-(Pyrazinyl)-1-phenol-4-sulfonamide, a compound class often characterized by poor aqueous solubility, for in vivo administration in preclinical research. Addressing the critical challenge of achieving adequate bioavailability, this guide details strategic approaches for developing both oral and parenteral formulations.[1][2] We delve into the underlying principles of solubility enhancement, excipient selection, and the methodologies for preparing and characterizing stable and effective formulations. The protocols provided herein are designed to be adaptable, emphasizing a systematic, data-driven approach to formulation development, ensuring scientific rigor and reproducibility in pharmacokinetic, pharmacodynamic, and toxicological studies.
Introduction: The Challenge of Poor Solubility
The journey of a novel chemical entity from discovery to a potential therapeutic is often fraught with challenges, with poor aqueous solubility being a primary obstacle. A significant percentage of new drug candidates exhibit low solubility, which can lead to poor absorption and insufficient bioavailability, thereby masking the true efficacy and toxicity of the compound in preclinical studies.[1][2] N-(Pyrazinyl)-1-phenol-4-sulfonamide and its analogs, belonging to the sulfonamide class, are frequently lipophilic, making their formulation for in vivo studies a critical step that demands careful consideration.[3][4]
This application note serves as a practical guide for researchers, outlining a logical workflow for the formulation of this class of compounds. We will explore various strategies, from simple solutions to more complex nanosuspensions, to enhance the in vivo exposure of N-(Pyrazinyl)-1-phenol-4-sulfonamide.
Pre-formulation Assessment: Characterizing the Active Pharmaceutical Ingredient (API)
A thorough understanding of the physicochemical properties of N-(Pyrazinyl)-1-phenol-4-sulfonamide is the cornerstone of a successful formulation strategy.[5] Before embarking on formulation development, the following parameters of the API should be determined:
Aqueous Solubility: Determination of solubility in aqueous media at various pH levels (e.g., pH 1.2, 4.5, 6.8, and 7.4) to simulate the conditions of the gastrointestinal tract and physiological pH.
pKa: The ionization constant is crucial for understanding the pH-dependent solubility of the compound. For a sulfonamide with a phenolic hydroxyl group, both acidic and basic pKa values may be relevant.
LogP/LogD: The octanol-water partition coefficient provides an indication of the lipophilicity of the compound, which influences its solubility and permeability.
Melting Point and Thermal Stability: Assessed by techniques like Differential Scanning Calorimetry (DSC) to understand the solid-state properties and stability of the API.
Solid-State Characterization: Techniques such as X-ray Powder Diffraction (XRPD) can identify the crystalline form of the API, which can impact its solubility and dissolution rate.
A tiered approach to pre-formulation studies can be beneficial, especially when the amount of available API is limited.[6]
Formulation Strategies for In Vivo Administration
The choice of formulation strategy will depend on the intended route of administration, the required dose, and the physicochemical properties of N-(Pyrazinyl)-1-phenol-4-sulfonamide.
Oral Administration
For oral delivery, the goal is to enhance the dissolution and absorption of the compound in the gastrointestinal tract.
If the required dose can be dissolved in a pharmaceutically acceptable vehicle, a solution is the simplest and often preferred formulation.
pH Adjustment: For compounds with ionizable groups, adjusting the pH of the vehicle can significantly increase solubility.[7] Given the likely acidic nature of the sulfonamide proton and the phenolic proton, a basic pH would be expected to enhance solubility. However, the stability of the compound at high pH must be confirmed.
Co-solvents: A mixture of water and a water-miscible organic solvent can increase the solubility of lipophilic compounds.[7] Common co-solvents for preclinical studies include polyethylene glycol 300 (PEG 300), polyethylene glycol 400 (PEG 400), propylene glycol, and ethanol.[8] The toxicity of the chosen co-solvent in the specific animal model must be considered.[5]
Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the drug molecules.[1] Non-ionic surfactants such as polysorbates (Tween® series) and polyoxyethylene castor oil derivatives (Cremophor® series) are commonly used.[8]
Complexation Agents: Cyclodextrins can form inclusion complexes with poorly soluble drugs, thereby increasing their aqueous solubility.[9] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a frequently used cyclodextrin in pharmaceutical formulations.
If a solution is not feasible due to low solubility or high dose requirements, a suspension can be developed.
Particle Size Reduction: Reducing the particle size of the API increases its surface area, which can lead to a faster dissolution rate. Micronization or nanosizing techniques can be employed.
Wetting Agents: To ensure uniform dispersion of the hydrophobic drug particles in the aqueous vehicle, a wetting agent (a type of surfactant) is necessary.
Suspending Agents: To prevent the settling of particles, a viscosity-enhancing agent such as methylcellulose, carboxymethylcellulose, or xanthan gum is typically added.
A combination of hydroxypropyl methylcellulose (HPMC) and a small amount of a surfactant like Tween 80 has been shown to be effective in creating stable nanosuspensions for toxicology studies.[10]
Parenteral Administration
For intravenous (IV) administration, the formulation must be sterile, pyrogen-free, and ideally iso-osmotic.[11][12][13]
Similar to oral solutions, pH adjustment, co-solvents, surfactants, and complexation agents can be used to solubilize N-(Pyrazinyl)-1-phenol-4-sulfonamide for IV administration.[8] The choice and concentration of excipients are more restricted for parenteral routes due to the potential for irritation and toxicity.
For very poorly soluble compounds, a sterile nanosuspension can be a viable option for IV delivery. The particle size must be carefully controlled to be in the sub-micron range to avoid embolism.
Experimental Protocols
Protocol 1: Preparation of a Co-solvent-Based Oral Solution
Objective: To prepare a 10 mg/mL solution of N-(Pyrazinyl)-1-phenol-4-sulfonamide for oral gavage.
Materials:
N-(Pyrazinyl)-1-phenol-4-sulfonamide
Polyethylene glycol 400 (PEG 400)
Propylene glycol (PG)
Deionized water
Glass vials
Magnetic stirrer and stir bar
Analytical balance
Procedure:
Weigh the required amount of N-(Pyrazinyl)-1-phenol-4-sulfonamide.
In a glass vial, prepare the vehicle by mixing PEG 400, PG, and water in a predetermined ratio (e.g., 40:10:50 v/v/v).
Add the weighed API to the vehicle while stirring with a magnetic stirrer.
Continue stirring until the API is completely dissolved. Gentle warming (e.g., to 40°C) may be used to facilitate dissolution, but the thermal stability of the compound must be considered.
Visually inspect the solution for any undissolved particles.
Store the final solution in a well-sealed container, protected from light.
Protocol 2: Preparation of an Oral Suspension
Objective: To prepare a 20 mg/mL suspension of N-(Pyrazinyl)-1-phenol-4-sulfonamide for oral gavage.
Materials:
N-(Pyrazinyl)-1-phenol-4-sulfonamide (micronized, if available)
0.5% (w/v) Hydroxypropyl methylcellulose (HPMC) in deionized water
0.1% (v/v) Tween 80
Mortar and pestle or homogenizer
Graduated cylinder
Magnetic stirrer and stir bar
Procedure:
Prepare the 0.5% HPMC solution by slowly adding HPMC to water while stirring.
Weigh the required amount of N-(Pyrazinyl)-1-phenol-4-sulfonamide.
In a mortar, add a small amount of the HPMC solution containing 0.1% Tween 80 to the API to form a smooth paste. This step is crucial for proper wetting of the drug particles.
Gradually add the remaining HPMC solution while triturating to form a uniform suspension.
Alternatively, use a homogenizer for more efficient particle size reduction and dispersion.
Transfer the suspension to a graduated cylinder and add the HPMC solution to the final desired volume.
Stir the suspension with a magnetic stirrer for at least 30 minutes to ensure homogeneity.
Store in a well-sealed container and ensure to re-suspend thoroughly before each use.
Protocol 3: Preparation of a Sterile Solution for Intravenous Injection
Objective: To prepare a 2 mg/mL sterile solution of N-(Pyrazinyl)-1-phenol-4-sulfonamide for intravenous administration.
Materials:
N-(Pyrazinyl)-1-phenol-4-sulfonamide
Hydroxypropyl-β-cyclodextrin (HP-β-CD)
Water for Injection (WFI)
0.22 µm sterile syringe filter
Sterile vials and stoppers
Laminar flow hood
Procedure:
All procedures must be performed under aseptic conditions in a laminar flow hood.[14]
Prepare the vehicle by dissolving the required amount of HP-β-CD in WFI. The amount of HP-β-CD will depend on the desired molar ratio with the API, which should be determined in pre-formulation studies.
Add the weighed N-(Pyrazinyl)-1-phenol-4-sulfonamide to the HP-β-CD solution while stirring.
Continue stirring until the API is completely dissolved.
Sterile filter the solution through a 0.22 µm syringe filter into a sterile vial.
Seal the vial with a sterile stopper and crimp cap.
Store the sterile solution at the appropriate temperature, protected from light.
Formulation Characterization
Once a formulation is prepared, it is essential to characterize it to ensure its quality and stability.
Parameter
Analytical Technique
Purpose
Appearance
Visual Inspection
To check for clarity (solutions) or uniformity (suspensions) and the presence of any foreign matter.
pH
pH meter
To ensure the pH is within the desired range for solubility and stability.
Drug Concentration and Purity
High-Performance Liquid Chromatography (HPLC)
To confirm the concentration of the API and to detect any degradation products.[15]
Particle Size Distribution (for suspensions)
Dynamic Light Scattering (DLS) or Laser Diffraction
To determine the particle size of the suspended API, which is critical for dissolution and, for IV formulations, safety.[16][17]
Viscosity (for suspensions)
Viscometer
To assess the physical stability of the suspension and its suitability for administration.
Sterility (for parenteral formulations)
Compendial methods (e.g., USP <71>)
To ensure the absence of microbial contamination.[12]
Limulus Amebocyte Lysate (LAL) test or Monocyte Activation Test (MAT)
To ensure the formulation is free from fever-inducing substances.[11][18]
Visualization of Workflows and Concepts
Formulation Strategy Decision Tree
Caption: Decision tree for selecting a suitable formulation strategy.
Workflow for Oral Suspension Preparation
Caption: Step-by-step workflow for preparing an oral suspension.
Conclusion
The successful in vivo evaluation of N-(Pyrazinyl)-1-phenol-4-sulfonamide is critically dependent on the development of an appropriate formulation that ensures adequate systemic exposure. This guide provides a framework for a rational and systematic approach to formulation development. By carefully characterizing the API and selecting a suitable formulation strategy, researchers can overcome the challenges posed by poor solubility and obtain reliable and reproducible data in their preclinical studies. It is imperative to remember that formulation development is an iterative process, and the protocols provided here should be considered as starting points to be optimized based on experimental data.
References
WuXi AppTec DMPK. (2024, April 3). How to Improve the Bioavailability of Poorly Water-Soluble Compounds?Link
Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical research, 21(2), 201–230. Link
WuXi AppTec DMPK. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. Link
Pyrostar. (2025, July 17). Understanding the difference between sterility, bioburden, pyrogen, and bacterial endotoxin testing. Link
Altasciences. CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. Link
Grassi, G., et al. (2022). Improving in vivo oral bioavailability of a poorly soluble drug: a case study on polymeric versus lipid nanoparticles. Drug delivery and translational research, 13(4), 1083–1094. Link
Shakil, S., & Khan, A. (2010). Preclinical Formulations: Insight, Strategies, and Practical Considerations. AAPS PharmSciTech, 11(1), 10-21. Link
BMG Labtech. (2025, April 30). Pyrogens and pyrogen testing. Link
Strickley, R. G. (2003). Solubilizing Excipients in Oral and Injectable Formulations. Pharmaceutical Research, 21(2), 201-230. Link
Popat, A., & Patel, M. (2014). Strategies in poorly soluble drug delivery systems. International Journal of Pharmaceutical Sciences and Research, 5(8), 3113. Link
WuXi AppTec DMPK. (2024, May 31). Formulation Development Strategy: Preclinical PK, PD, and TK Considerations. Link
Benchchem. Technical Support Center: Enhancing In Vivo Bioavailability of Poorly Soluble Compounds. Link
Kumar, S., & Singh, S. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Molecules (Basel, Switzerland), 27(19), 6399. Link
Colorcon. (2025, October 29). Enhancing Bioavailability: The Strategic Role of Excipients in Drug Delivery. Link
Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics, 14(8), 1646. Link
Journal of Nuclear Medicine Technology. (1988). Sterility and Pyrogen Testing of Radiopharmaceuticals. Link
Contract Pharma. (2011, June 6). Excipients in Drug Delivery. Link
Liu, R., et al. (2016). High-Throughput Excipient Discovery Enables Oral Delivery of Poorly Soluble Pharmaceuticals. ACS central science, 2(10), 735–744. Link
Agno Pharmaceuticals. Complete Guide To Pre-Clinical Drug Product Manufacturing. Link
World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. Link
Crystal Pharmatech. (2017, April 30). White Paper Preclinical Formulation Development. Link
Ritika, Harikumar, S. L., & Aggarwal, G. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research, 4(3), 914-923. Link
Zidar, M., et al. (2020). Analytical Techniques for Structural Characterization of Proteins in Solid Pharmaceutical Forms: An Overview. Pharmaceutics, 12(12), 1195. Link
Michael, I. (2025, July 8). Formulation strategies for poorly soluble drugs. ResearchGate. Link
Entegris. DLS Method Development and Validation. Link
CD Formulation. Dynamic Light Scattering (DLS) Technology - Therapeutic Proteins & Peptides. Link
AGC Biologics. Analytical, Formulation & Stability. Link
ResearchGate. (2012, August 10). What is a suitable method for determining solubility of novel drugs in preparation for in-vivo mouse behavior?. Link
University of Washington. PREPARING SOLUTIONS AND MAKING DILUTIONS. Link
Niwa, T., et al. (2011). Practical method for preparing nanosuspension formulations for toxicology studies in the discovery stage: formulation optimization and in vitro/in vivo evaluation of nanosized poorly water-soluble compounds. Journal of drug delivery, 2011, 906343. Link
Flinn Scientific. (2013, March 21). How To Prepare Solutions. YouTube. Link
Flinn Scientific. Laboratory Solution Preparation. Link
Bouz, G., et al. (2020). Substituted N-(Pyrazin-2-yl)benzenesulfonamides; Synthesis, Anti-Infective Evaluation, Cytotoxicity, and In Silico Studies. Molecules (Basel, Switzerland), 25(1), 117. Link
SIELC Technologies. HPLC Analysis of Active Drug in a Formulation. Link
PubChem. N-(piperidin-4-ylmethyl)pyrazine-2-sulfonamide. Link
Bouz, G., et al. (2019). Substituted N-(Pyrazin-2-yl)benzenesulfonamides; Synthesis, Anti-Infective Evaluation, Cytotoxicity, and In Silico Studies. Molecules (Basel, Switzerland), 25(1), 117. Link
Franchin, T. B., et al. (2020). Assessment of the Physicochemical Properties and Stability for Pharmacokinetic Prediction of Pyrazinoic Acid Derivatives. Current Drug Metabolism, 21(10), 808-817. Link
Improving synthesis yield of N-(Pyrazinlyl)-1-phenol-4-sulfonamide
Technical Support Center: Synthesis Optimization Guide Topic: High-Yield Synthesis of 4-Hydroxy-N-(pyrazin-2-yl)benzenesulfonamide Ticket ID: CHEM-OPT-8824 Status: Open Assigned Scientist: Dr. A.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis Optimization GuideTopic: High-Yield Synthesis of 4-Hydroxy-N-(pyrazin-2-yl)benzenesulfonamide
Ticket ID: CHEM-OPT-8824
Status: Open
Assigned Scientist: Dr. A. Vance, Senior Application Scientist
Executive Summary
You are encountering difficulties with the synthesis of N-(Pyrazinyl)-1-phenol-4-sulfonamide (chemically standardized as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide ).
This reaction is chemically deceptive. It appears to be a simple Schotten-Baumann coupling, but it fails due to a "mismatch" in reactivity:
The Nucleophile (2-Aminopyrazine): Is exceptionally weak due to the electron-withdrawing nature of the pyrazine ring nitrogens.
The Electrophile (4-Hydroxybenzenesulfonyl chloride): Is unstable. The phenolic hydroxyl group creates competition between N-sulfonylation (desired) and O-sulfonylation (polymerization/esterification).
This guide replaces standard protocols with a DMAP-Catalyzed Anhydrous Workflow and a Protection Strategy to guarantee high yields.
Part 1: Diagnostic Workflow
Before altering your protocol, use this decision tree to identify the specific failure mode of your current experiment.
Figure 1: Troubleshooting logic flow for sulfonamide coupling failures.
Part 2: The Core Chemistry (Why Standard Methods Fail)
To fix the yield, you must address the Nucleophilicity Gap .
Component
Reactivity Status
The Problem
2-Aminopyrazine
Very Low
The pyrazine ring pulls electron density away from the amine. It is approx. 100x less reactive than aniline. Standard bases (Pyridine, TEA) cannot activate it sufficiently.
4-Hydroxybenzenesulfonyl chloride
Ambivalent
The -OH group is a nucleophile.[1] Under basic conditions, it becomes a phenoxide (), which reacts with the sulfonyl chloride to form sulfonate esters (polymers) instead of the desired sulfonamide.
The Fix: You must use 4-Dimethylaminopyridine (DMAP) .
DMAP does not just act as a base; it attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt. This intermediate is so reactive that it forces the "lazy" aminopyrazine to couple.
Part 3: Optimized Experimental Protocols
Method A: The "Protection Strategy" (Recommended for >85% Yield)
This method adds two steps but guarantees purity by eliminating O-sulfonylation side reactions.
Activation: Dissolve 2-aminopyrazine (10 mmol) in anhydrous DCM (50 mL). Add Pyridine (30 mmol) and DMAP (1 mmol). Stir for 10 min.
Coupling: Cool to 0°C. Add 4-acetoxybenzenesulfonyl chloride (1.1 equiv) portion-wise over 20 minutes.
Why? The acetyl group blocks the phenol, preventing self-reaction.
Reaction: Warm to RT and stir for 4-6 hours. Monitor by TLC (The intermediate is N-(pyrazin-2-yl)-4-acetoxybenzenesulfonamide).
Hydrolysis (Deprotection): Once coupling is complete, add 2M NaOH (5 equiv) directly to the reaction mixture and stir vigorously for 1 hour at RT.
Mechanism:[2][3][4][5][6] This cleaves the acetyl ester to reveal the free phenol.
Isolation: Acidify carefully with 1M HCl to pH 4-5. The product, 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide , will precipitate as a white solid. Filter and wash with cold water.
Method B: The "Direct Coupling" (Faster, Moderate Yield)
If you must use 4-hydroxybenzenesulfonyl chloride directly.
Critical Adjustment: You cannot use strong inorganic bases (NaOH/KOH) or the phenol will polymerize. You must use a weak organic base in a non-nucleophilic solvent.
Setup: Flame-dry glassware. Inert atmosphere (
) is mandatory.
Solvent: Anhydrous Acetonitrile (MeCN). Avoid alcohols or water.
Stoichiometry:
2-Aminopyrazine: 1.0 equiv.
4-Hydroxybenzenesulfonyl chloride: 1.2 equiv.
DMAP: 1.5 equiv (Stoichiometric amount required, not catalytic).
Procedure:
Dissolve amine and DMAP in MeCN.
Add sulfonyl chloride as a solid in one portion.
Heat to 60°C for 4 hours. (Heat is required because the phenol is unprotected and electron-donating, making the chloride less electrophilic).
Workup: Evaporate solvent. Redissolve in EtOAc. Wash with 5% citric acid (removes DMAP). Wash with Brine. Dry and concentrate.
Part 4: Technical FAQs
Q1: I see two spots on TLC very close together. What is the second one?A: This is likely the Bis-sulfonamide (
).
Cause: Excess sulfonyl chloride and high pH.
Fix: Reduce sulfonyl chloride to 1.05 equiv. If using Method A, the hydrolysis step (NaOH) usually cleaves the second sulfonyl group, converting it back to the desired mono-sulfonamide. This is another reason Method A is superior.
Q2: My sulfonyl chloride starting material turns pink/purple on the shelf.A: It is hydrolyzing and auto-polymerizing.
Fix: 4-Hydroxybenzenesulfonyl chloride is shelf-unstable. If it is not white/off-white, recrystallize it from toluene or chloroform before use. Impure chloride releases HCl, which protonates the aminopyrazine, rendering it unreactive.
Q3: Can I use microwave irradiation?A:Yes, highly recommended.
Protocol: Mix Aminopyrazine (1 eq), Sulfonyl Chloride (1.2 eq), and Pyridine (solvent) in a microwave vial. Irradiate at 100°C for 20 minutes .
Result: Yields often jump from 40% to 70% because the thermal energy overcomes the low nucleophilicity of the pyrazine faster than the chloride can hydrolyze.
Q4: Why not use Schotten-Baumann conditions (Water/Acetone/NaOH)?A: Because of the phenol. In NaOH, the starting material becomes a phenoxide anion (
). This anion is electron-rich, making the sulfonyl chloride group less electrophilic (deactivated). Furthermore, the phenoxide will attack another molecule of sulfonyl chloride, forming a sulfonate ester polymer. Anhydrous conditions are required.[1]
References
BenchChem Technical Support. (2025).[7] Side reactions in the synthesis of pyrazine sulfonamides and how to avoid them. BenchChem.[7] Link
Journal of Organic Chemistry. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs.[8] J. Org. Chem. Link
Chemical Biology Interface. (2014). Recent advances in synthesis of sulfonamides: A review. CBI Journal. Link
Reddit Chemistry Archive. (2015). Discussion on Aniline Protection during Sulfonylation.Link
Technical Support Center: Troubleshooting Solubility for N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide
Executive Summary & Physicochemical Profile User Query: "N-(Pyrazinlyl)-1-phenol-4-sulfonamide" Standardized Chemical Name: 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide CAS Registry Number: 872825-57-5[1] This guide addr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Physicochemical Profile
User Query: "N-(Pyrazinlyl)-1-phenol-4-sulfonamide"
Standardized Chemical Name: 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide
CAS Registry Number: 872825-57-5[1]
This guide addresses the solubility challenges inherent to this specific sulfonamide derivative. Unlike standard sulfapyrazine (which contains an amino group), your compound contains a phenolic hydroxyl group . This structural difference fundamentally alters its solubility profile, making it a diprotic acid rather than an amphoteric base/acid hybrid.
The "Why" Behind the Insolubility (Root Cause Analysis)
High Crystal Lattice Energy ("Brick Dust"): The planar pyrazine ring and the sulfonamide moiety facilitate strong intermolecular
- stacking and hydrogen bonding in the solid state. Breaking this lattice requires significant energy.
Ionization State:
Acidic Site 1 (Sulfonamide -NH-):
. At pH < 6.0, the molecule is neutral and highly insoluble.
Acidic Site 2 (Phenol -OH):
.
Result: At physiological pH (7.4), the molecule exists as a mono-anion. However, if the ionic strength of your buffer is high (e.g., 1x PBS), the "salting-out" effect can drive the equilibrium back toward precipitation, especially at concentrations >100
M.
Troubleshooting Guide: Step-by-Step Protocols
Scenario A: The Compound Won't Dissolve in the Stock Solvent
Issue: You are adding pure DMSO or Ethanol, but visible particles remain.
Protocol:
Primary Solvent: Use 100% DMSO (Dimethyl sulfoxide). Avoid Ethanol as a primary stock solvent; its dielectric constant is too low to disrupt the sulfonamide crystal lattice effectively.
Concentration Limit: Target a maximum stock concentration of 10–20 mM . Do not attempt 100 mM stocks without verifying solubility first.
Sonication: Sonicate in a water bath at 40°C for 10 minutes. The slight heat helps overcome the lattice energy.
Scenario B: Precipitation Upon Dilution into Aqueous Buffer ("The Crash")
Issue: The stock is clear, but adding it to the culture medium or buffer causes immediate cloudiness.
Protocol:
Check Your pH: Ensure your buffer pH is
7.4 .
Mechanism:[2] You need to deprotonate the sulfonamide nitrogen to form the soluble anion.
Risk:[2] If your buffer is slightly acidic (pH 6.5–7.0), the compound returns to its neutral, insoluble form.
Order of Addition (Critical):
Incorrect: Adding buffer to the DMSO stock.
Correct: Add the DMSO stock dropwise into the vortexing buffer. This prevents local regions of high concentration where the compound can crash out.
Intermediate Co-solvent Step:
If direct dilution fails, use an intermediate dilution step with PEG400 (Polyethylene Glycol 400).
Figure 1: Decision tree for solubilizing N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide. Follow the path based on visual inspection at each stage.
Optimized Buffer & Co-solvent Formulations
Use the following formulations if standard PBS fails.
Buffer System
Composition
Mechanism of Action
Suitability
Standard Phosphate
PBS (pH 7.4) + 0.1% DMSO
Baseline physiological control.
Low concentrations (<10 M).
Enhanced Co-solvent
PBS + 5% DMSO + 5% PEG400
PEG400 acts as an interfacial tension reducer, preventing aggregation.
Medium concentrations (10–50 M).
High pH Tris
50 mM Tris-HCl (pH 8.0)
Higher pH ensures >99% ionization of the sulfonamide group.
High concentrations (>50 M).
Cyclodextrin
PBS + 10% HP--CD
Encapsulates the hydrophobic pyrazine ring.
In vivo or sensitive cell assays (avoids DMSO toxicity).
Frequently Asked Questions (FAQs)
Q1: Can I use acidic buffers (pH 5.0 - 6.0)?A:No. The pKa of the sulfonamide nitrogen is approximately 6.0–6.5. At pH 5.0, the molecule is protonated (neutral) and its solubility drops by orders of magnitude. If your experiment requires acidic conditions, you must use a cyclodextrin carrier (HP-
-CD) to maintain solubility.
Q2: Why is the solution turning slightly yellow?A: The "1-phenol" (4-hydroxy) moiety is susceptible to oxidation, especially at pH > 8.0 or in the presence of light.
Fix: Prepare solutions fresh. Degas buffers to remove oxygen. Store stocks in amber vials at -20°C.
Q3: Is 10% DMSO toxic to my cells?A: For many cell lines, 10% DMSO is cytotoxic.
Fix: Use the Enhanced Co-solvent method (Table above) but keep the final DMSO concentration < 0.5%. If you need higher drug loading, switch to the Cyclodextrin formulation, which is generally non-toxic up to high concentrations.
Q4: I see "Pyrazinlyl" in my catalog but "Pyrazinyl" in literature. Is this the same compound?A: Yes. "Pyrazinlyl" is a common nomenclature error or variation found in chemical catalogs. The correct IUPAC term is Pyrazin-2-yl . The structure remains the same (CAS 872825-57-5).
References
PubChem. (2025).[3][4][5] Compound Summary: 4-hydroxy-N-pyrazin-2-ylbenzenesulfonamide (CAS 872825-57-5).[1] National Library of Medicine.[3]
[Link]
Krebs, H. A., & Speakman, J. C. (1946). The solubility of sulphonamides in relation to hydrogen-ion concentration.[6] The British Medical Journal. (Foundational text on sulfonamide ionization/solubility).
[Link]
Seedher, N., & Bhatia, S. (2003). Solubility enhancement of Cox-2 inhibitors using various solvent systems. AAPS PharmSciTech. (Validates DMSO/PEG400 cosolvent strategies for sulfonamide-like drugs).
[Link]
Holder, L. B., & Hayes, S. L. (1965). Diffusion of sulfonamides in aqueous buffers and into red cells.[7] Molecular Pharmacology.[7]
[Link]
Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for your compound before handling.
Overcoming degradation of N-(Pyrazinlyl)-1-phenol-4-sulfonamide in solution
Welcome to the technical support center for N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and f...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the stability and degradation of this compound in solution. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the integrity of your experiments.
This section addresses specific problems you might encounter during your work with N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide, providing explanations for the underlying causes and actionable solutions.
1.1 Issue: I'm observing a rapid loss of my compound in acidic aqueous solutions.
Answer:
This is a common issue stemming from the susceptibility of the sulfonamide functional group to acid-catalyzed hydrolysis.[1][2][3] The lone pair of electrons on the nitrogen atom adjacent to the sulfonyl group can be protonated under acidic conditions, making the sulfur atom more electrophilic and susceptible to nucleophilic attack by water. This leads to the cleavage of the sulfonamide bond.
Causality Explained:
Protonation of the Sulfonamide Nitrogen: In an acidic environment, the nitrogen atom of the sulfonamide group can become protonated. This withdrawal of electron density enhances the electrophilic character of the adjacent sulfur atom.
Nucleophilic Attack by Water: Water molecules, acting as nucleophiles, can then attack the electron-deficient sulfur atom.
Bond Cleavage: This nucleophilic attack results in the cleavage of the sulfur-nitrogen bond, leading to the formation of 4-hydroxybenzenesulfonic acid and 2-aminopyrazine as primary degradation products.
Troubleshooting Protocol:
pH Adjustment: The most effective solution is to adjust the pH of your solution to a neutral or slightly alkaline range (pH 7-9).[2][3] Sulfonamides generally exhibit greater stability in this pH range as the anionic form, which is less prone to hydrolysis, predominates.[1]
Buffer Selection: Utilize a non-reactive buffer system to maintain the desired pH. Phosphate or borate buffers are generally suitable. Avoid buffers that may participate in degradation reactions.
Aprotic Solvents: If your experimental design allows, consider using aprotic solvents such as DMSO or DMF for stock solutions and minimize the time the compound spends in aqueous media.
Temperature Control: Perform your experiments at the lowest temperature compatible with your protocol. Elevated temperatures can accelerate the rate of hydrolysis.[4]
1.2 Issue: My solution of N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide is turning yellow/brown upon storage.
Answer:
The discoloration you are observing is likely due to the oxidation of the phenol moiety.[5][6] Phenols are susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, or trace metal ion contaminants. This process can lead to the formation of colored quinone-type structures.
Causality Explained:
Phenoxide Ion Formation: The phenolic hydroxyl group is weakly acidic and can be deprotonated to form a phenoxide ion. This is more likely to occur at a higher pH.
Electron Transfer and Radical Formation: The phenoxide ion is highly susceptible to oxidation and can lose an electron to form a phenoxyl radical. This radical is resonance-stabilized.
Quinone Formation: The phenoxyl radical can then undergo further reactions, including dimerization or reaction with other molecules, to form highly colored quinone or poly-phenolic structures.
Troubleshooting Protocol:
Inert Atmosphere: Prepare and store your solutions under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.
Light Protection: Store your solutions in amber vials or protect them from light by wrapping the container in aluminum foil.[1] Photodegradation can also contribute to the degradation of both the phenol and sulfonamide groups.[7]
Use of Antioxidants: Consider the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT) or ascorbic acid, to your solution. The suitability of an antioxidant will depend on your specific application and should be validated.
Chelating Agents: If trace metal ion contamination is suspected as a catalyst for oxidation, the addition of a chelating agent like EDTA may be beneficial.
Solvent Purity: Use high-purity solvents to minimize contaminants that could initiate oxidation.
1.3 Issue: I am seeing multiple unexpected peaks in my HPLC analysis after leaving my solution on the benchtop.
Answer:
The appearance of multiple peaks suggests that your compound is undergoing degradation through several pathways, likely a combination of hydrolysis and oxidation.[8][9] The presence of both a sulfonamide and a phenol group makes the molecule susceptible to multiple degradation mechanisms, especially when exposed to ambient light and temperature in an aqueous environment.
Causality Explained:
Combined Degradation Pathways: Both the acid-catalyzed hydrolysis of the sulfonamide and the oxidation of the phenol can occur simultaneously.
Secondary Degradation Products: The initial degradation products can themselves be unstable and undergo further reactions, leading to a complex mixture of secondary degradants.
Troubleshooting Protocol:
Controlled Environment: As a first step, strictly control the experimental environment. This includes maintaining a constant and appropriate pH, protecting the solution from light, and working at a controlled, low temperature.
Forced Degradation Study: To identify the unknown peaks, it is highly recommended to perform a forced degradation study. This involves intentionally subjecting your compound to various stress conditions (acid, base, oxidation, heat, and light) to generate the potential degradation products.[10][11][12] This will help in elucidating the degradation pathways and confirming the identity of the peaks in your chromatogram.
Use of a Stability-Indicating Method: Ensure your HPLC method is "stability-indicating," meaning it can resolve the parent compound from all potential degradation products. This may require optimization of the mobile phase, column, and gradient.
Section 2: Frequently Asked Questions (FAQs)
Q1: What are the primary degradation pathways for N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide?
A1: Based on its chemical structure, the two primary degradation pathways are:
Hydrolysis of the Sulfonamide Bond: This is typically catalyzed by acidic conditions and results in the cleavage of the S-N bond to yield 4-hydroxybenzenesulfonic acid and 2-aminopyrazine.[2][7]
Oxidation of the Phenol Ring: This is often initiated by oxygen, light, or metal ions and leads to the formation of quinone-like structures.[5][6]
Caption: Potential degradation pathways for N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide.
Q2: What is the optimal pH for storing solutions of this compound?
A2: For short-term storage, a neutral to slightly alkaline pH (pH 7-9) is recommended to minimize acid-catalyzed hydrolysis of the sulfonamide group.[3] However, prolonged storage at high pH may increase the rate of phenol oxidation.[13] Therefore, for long-term storage, it is best to store the compound as a solid or as a frozen stock solution in an aprotic solvent like DMSO.
Q3: How can I monitor the degradation of my compound?
A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable way to monitor degradation.[14][15][16] This involves developing an HPLC method that can separate the intact parent compound from all potential degradation products. The decrease in the peak area of the parent compound and the increase in the peak areas of the degradation products over time can be used to quantify the extent of degradation.
Q4: Are there any specific solvents I should avoid?
A4: Avoid highly acidic or basic aqueous solutions for prolonged storage. Also, be cautious with solvents that may contain peroxides (e.g., older ethers like THF or dioxane), as these can promote oxidative degradation. Always use high-purity, fresh solvents.
Section 3: Experimental Protocols
3.1 Protocol: Forced Degradation Study
A forced degradation study is crucial for understanding the stability of N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide and for developing a stability-indicating analytical method.[10][11][12]
Caption: Workflow for a forced degradation study.
Step-by-Step Methodology:
Prepare a Stock Solution: Prepare a stock solution of N-(Pyrazin-2-yl)-1-phenol-4-sulfonamide at a concentration of approximately 1 mg/mL in a suitable solvent like methanol or acetonitrile.
Acid Hydrolysis:
To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.
Incubate the solution at 60°C.
Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).
Neutralize the samples with an equivalent amount of 0.1 M NaOH before HPLC analysis.
Base Hydrolysis:
To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.
Incubate the solution at 60°C.
Withdraw samples at various time points.
Neutralize the samples with an equivalent amount of 0.1 M HCl before HPLC analysis.
Oxidative Degradation:
To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide.
Keep the solution at room temperature and protected from light.
Withdraw samples at various time points.
Thermal Degradation:
Expose a solid sample of the compound to 80°C.
Expose a solution of the compound to 80°C.
Analyze samples at various time points.
Photolytic Degradation:
Expose a solid sample and a solution of the compound to light as per ICH Q1B guidelines (a combination of UV and visible light).
A control sample should be kept in the dark under the same conditions.
Analyze the samples after a defined exposure period.
Analysis: Analyze all samples by a suitable HPLC-UV method. If possible, use a mass spectrometer (LC-MS) to help identify the degradation products.[14]
Data Summary Table:
Stress Condition
Incubation Conditions
Expected Degradation Pathway
Primary Degradants
Acid Hydrolysis
0.1 M HCl, 60°C
Sulfonamide cleavage
4-hydroxybenzenesulfonic acid, 2-aminopyrazine
Base Hydrolysis
0.1 M NaOH, 60°C
Potential sulfonamide and phenol degradation
Varies, potentially phenoxide-related products
Oxidation
3% H₂O₂, Room Temp
Oxidation of phenol
Quinone-type structures
Thermal
80°C (Solid & Solution)
General decomposition
Varies
Photolytic
ICH Q1B Light Exposure
Photodegradation
Varies, potential for complex products
3.2 Protocol: Stability-Indicating HPLC Method
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system with a UV detector.
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase:
Solvent A: 0.1% Formic acid in Water
Solvent B: 0.1% Formic acid in Acetonitrile
Gradient Elution:
Time (min)
% Solvent B
0
10
20
90
25
90
26
10
30
10
Flow Rate: 1.0 mL/min
Detection Wavelength: 268 nm[14] (This should be optimized based on the UV spectrum of the parent compound).
Injection Volume: 10 µL
Column Temperature: 30°C
Procedure:
Prepare samples and standards in a suitable diluent (e.g., 50:50 water:acetonitrile).
Inject the samples onto the HPLC system.
Monitor the chromatogram for the appearance of new peaks and a decrease in the peak area of the parent compound.
The retention time of the parent compound should be well-resolved from any degradation product peaks.
References
Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Chemosphere, 88(3), 323-330. Available from: [Link]
ResearchGate. Hydrolysis of sulphonamides in aqueous solutions. Available from: [Link]
Horwitz, W. (1977). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Journal of the Association of Official Analytical Chemists, 60(5), 1014-1044. Available from: [Link]
Technical University of Munich. Sulfonamide Degradation. Available from: [Link]
Periša, M., et al. (2013). Photodegradation of sulfonamides and their N(4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts. Environmental science and pollution research international, 20(12), 8934–8946. Available from: [Link]
Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides. Available from: [Link]
PubChem. N-(Pyrazinlyl)-1-phenol-4-sulfonamide. Available from: [Link]
Dou, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Frontiers in Microbiology, 15, 1369324. Available from: [Link]
Slideshare. Analysis of sulfonamides. Available from: [Link]
García-Galán, M. J., et al. (2011). Oxidation of sulfonamide micropollutants by versatile peroxidase from Bjerkandera adusta. Revista internacional de contaminación ambiental, 27(4), 333-341. Available from: [Link]
Agilent. (2012). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. Available from: [Link]
Sapińska, D., et al. (2022). Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. International Journal of Molecular Sciences, 23(21), 13456. Available from: [Link]
Zhang, Y., et al. (2021). Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate. Water, 13(3), 320. Available from: [Link]
Sapińska, D., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. Toxics, 10(11), 655. Available from: [Link]
ResearchGate. Photocatalytic Degradation of Sulfonamides in 4-Phenoxyphenol-Modified g-C3N4 Composites: Performance and Mechanism. Available from: [Link]
Baldwin, C. M., & Whalen, D. L. (2007). Biodegradation of Phenol: Mechanisms and Applications. Critical Reviews in Microbiology, 33(2), 127-140. Available from: [Link]
Ingerslev, F., & Halling-Sørensen, B. (2000). Biodegradability properties of sulfonamides in activated sludge. Environmental Toxicology and Chemistry, 19(10), 2467-2473. Available from: [Link]
PubChem. Pyrazine-2-sulfonamide. Available from: [Link]
The Open Biotechnology Journal. Factors Governing Degradation of Phenol in Pharmaceutical Wastewater by White-rot Fungi. Available from: [Link]
Patel, K., & Dedania, Z. (2019). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. World Journal of Pharmacy and Pharmaceutical Sciences, 8(8), 569-583. Available from: [Link]
Plotnikova, E. G., et al. (2022). Biodegradation of Phenol at High Initial Concentration by Rhodococcus opacus 3D Strain: Biochemical and Genetic Aspects. Microorganisms, 10(1), 133. Available from: [Link]
Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. Available from: [Link]
ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Available from: [Link]
Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of agricultural and food chemistry, 48(6), 2101–2105. Available from: [Link]
ResearchGate. Factors Governing Degradation of Phenol in Pharmaceutical Wastewater by White-rot Fungi: A Batch Study. Available from: [Link]
ResearchGate. Effect of pH on phenol decomposition. Available from: [Link]
MDPI. Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. Available from: [Link]
Kaka, J. S., & Hayton, W. L. (1983). Effects of pH on the accumulation of sulfonamides by fish. Journal of pharmaceutical sciences, 72(11), 1279–1283. Available from: [Link]
Royal Society of Chemistry. The oxidative degradation of phenol via in situ H2O2 synthesis using Pd supported Fe-modified ZSM-5 catalysts. Available from: [Link]
Semantic Scholar. Oxidative degradation of phenols and substituted phenols in the water and atmosphere: a review. Available from: [Link]
ResearchGate. Studies on sulfonamide degradation products. Available from: [Link]
SciTePress. Determination of 4-Sulfonamidophenylhydrazine and Sulfonamide in Diarylpyrazole Derivatives by LC-MS. Available from: [Link]
El-Sayed, M. A. A., et al. (2020). Substituted N-(Pyrazin-2-yl)benzenesulfonamides; Synthesis, Anti-Infective Evaluation, Cytotoxicity, and In Silico Studies. Molecules (Basel, Switzerland), 25(1), 138. Available from: [Link]
ResearchGate. The development of sulfonamide drug via N-alkylation of pyrazole, pyridine linked nucleus and their antimicrobial activity. Available from: [Link]
Taylor & Francis. Pyrazine – Knowledge and References. Available from: [Link]
ResearchGate. Photodegradation of sulfonamides and their N4-acetylated metabolites in water by simulated sunlight irradiation: Kinetics and identification of photoproducts. Available from: [Link]
PubChem. N-(piperidin-4-ylmethyl)pyrazine-2-sulfonamide. Available from: [Link]
MDPI. Enhanced Electrocatalytic Oxidation of Phenol by SnO2-Sb2O3/GAC Particle Electrodes in a Three-Dimensional Electrochemical Oxidation System. Available from: [Link]
ResearchGate. (PDF) Substituted N-(Pyrazin-2-yl)benzenesulfonamides; Synthesis, Anti-Infective Evaluation, Cytotoxicity, and In Silico Studies. Available from: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #PUR-PYR-OH-4S
Subject: Troubleshooting Purification, Stability, and Isolation of N-(Pyrazin-2-yl)-4-hydroxybenzenesulfonamide
Status: Open / Guide Generated
Assigned Specialist: Senior Application Scientist, Separation Sciences Division
Executive Summary
This guide addresses the specific purification challenges associated with N-(Pyrazin-2-yl)-4-hydroxybenzenesulfonamide (chemically synonymous with 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide).
This molecule presents a unique "dual-acid / weak-base" profile:
Sulfonamide Nitrogen: Acidic (
) due to the electron-withdrawing pyrazine ring.
Phenolic Hydroxyl: Weakly acidic (
) and prone to oxidative coupling (quinones).
Pyrazine Ring: Very weakly basic (
) but highly polar.
Successful isolation requires exploiting these
differences while strictly managing oxidative stress to prevent "pinking" (quinone formation).
Part 1: The Purification Decision Matrix
Before starting, diagnose your crude material's condition to select the correct workflow.
Figure 1: Decision matrix for selecting the appropriate purification workflow based on crude material state.
Part 2: Troubleshooting Guides & Protocols
Issue 1: "The product turns pink/brown during drying."
Diagnosis: Phenolic oxidation. The phenol group at the para position is susceptible to air oxidation, forming quinoid impurities. This is accelerated by basic pH and trace metals.
Solution: The "Reducing Environment" Recrystallization
Do not recrystallize in open air. Use this modified protocol:
Solvent System: Ethanol / Water (9:1 v/v).
Additive: Add 0.1% w/v Sodium Metabisulfite (
) or Ascorbic Acid to the aqueous component before mixing. This acts as an oxygen scavenger.
Procedure:
Dissolve crude solid in boiling Ethanol/Water/Bisulfite mix.
If color persists, add activated charcoal (SX-Ultra type), reflux for 5 mins, and filter hot through Celite.
Allow to cool slowly under a Nitrogen blanket (balloon is sufficient).
Wash filter cake with cold, deoxygenated ethanol.
Issue 2: "I cannot separate the starting material (Aminopyrazine)."
Diagnosis: Aminopyrazine is water-soluble but tracks into organic solvents due to its polarity. Standard water washes are ineffective.
Solution: The "Double-Switch" pH Extraction
This protocol exploits the acidity of the sulfonamide NH (
) versus the basicity of aminopyrazine ().
Step-by-Step Protocol:
Dissolution (High pH): Dissolve crude mixture in 1.0 M NaOH (pH > 11).
Chemistry: The Sulfonamide is deprotonated (
) and becomes an anion. The Phenol is deprotonated (). Both are water-soluble.
Impurity: Aminopyrazine remains neutral (it is only cationic at pH < 0.6).
Wash (Organic Phase): Extract the aqueous alkaline layer with Ethyl Acetate (3x) .
Result: Neutral Aminopyrazine moves into the Ethyl Acetate. The Product stays in the water.
Discard the Ethyl Acetate layer.
Precipitation (Targeted Acidification):
Cool the aqueous layer to 5°C.
Slowly add 2.0 M HCl or Acetic Acid dropwise.
Target pH: Adjust to pH 4.0 - 5.0 .
Mechanism:[1][2] At pH 4, the Sulfonamide is protonated and precipitates. The Phenol remains protonated (neutral) but the sulfonamide functionality drives precipitation.
Filtration: Collect the white precipitate.
Figure 2: Chemical species tracking during the Double-Switch extraction process.
Issue 3: "The product oils out instead of crystallizing."
Diagnosis: The melting point is likely depressed by impurities (mixed sulfonamides), or the solvent polarity is too high, stabilizing the amorphous form.
Solvent Screening Table:
Use this table to select a better solvent system.
Solvent System
Ratio (v/v)
Outcome
Recommendation
Ethanol / Water
80:20
Needles
Best for final purity. High recovery.
Methanol / Water
90:10
Prisms
Good, but yield is lower due to high solubility.
Ethyl Acetate / Hexane
50:50
Oil / Gum
Avoid. Pyrazine moiety causes oiling in non-polar mix.
Acetonitrile
100%
Powder
Good for rapid precipitation, poor for impurity rejection.
Isopropanol (IPA)
100%
Micro-cryst
Excellent for removing colored impurities.
Anti-Oiling Trick: If oiling occurs in EtOH/Water, re-heat to dissolve the oil, then add a "seed crystal" and stir vigorously at the cloud point temperature (approx. 40°C) for 1 hour before cooling further.
Part 3: Analytical Validation (HPLC)
When analyzing purity, the pyrazine ring can interact with silanol groups on HPLC columns, causing peak tailing.
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge).
Mobile Phase A: Water + 0.1% Formic Acid (Do not use neutral water; pH control is vital).
Validating Purity of N-(Pyrazinyl)-1-phenol-4-sulfonamide: A Comparative Analytical Guide
Executive Summary & Chemical Context[1][2][3][4] In drug development, the integrity of biological assays hinges on the absolute purity of the test compounds. This guide details the validation of 4-hydroxy-N-(pyrazin-2-yl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[1][2][3][4]
In drug development, the integrity of biological assays hinges on the absolute purity of the test compounds. This guide details the validation of 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide (chemically correcting the user-supplied name "N-(Pyrazinlyl)-1-phenol-4-sulfonamide").
This molecule represents a critical scaffold, often appearing as a metabolite of sulfapyrazine or as a novel antimicrobial pharmacophore. Its amphoteric nature (acidic sulfonamide nitrogen, weakly acidic phenol) and the presence of the nitrogen-rich pyrazine ring present specific analytical challenges that routine HPLC-UV cannot resolve alone.
The Core Thesis: While HPLC is the standard for routine purity checking, it relies on relative response factors. Quantitative NMR (qNMR) combined with High-Resolution Mass Spectrometry (HRMS) provides an absolute, primary method for purity assignment that is self-validating and free from the circular logic of reference standards.
Methodology A: High-Resolution Mass Spectrometry (HRMS)
Objective: Definitive confirmation of elemental composition and structural connectivity.
Experimental Protocol
Instrument: Q-TOF or Orbitrap MS coupled with UPLC.
) is acidic (). ESI- yields a stable ion with higher sensitivity and less background noise than positive mode for this class of compounds.
Data Interpretation & Fragmentation Logic
For the target molecule (
, MW = 251.26 g/mol ):
Parameter
Expected Value
Mechanistic Insight
Monoisotopic Mass
251.0365 Da
Exact mass of neutral molecule.
Observed Ion (ESI-)
250.0292 ()
Deprotonation of the sulfonamide nitrogen .
Fragment 1
Loss of (-64 Da) . A signature rearrangement of sulfonamides, involving S-N bond cleavage and extrusion of sulfur dioxide.
Fragment 2
Phenolate Ion . Cleavage of the sulfonyl-phenyl bond yields the characteristic 4-hydroxyphenolate fragment.
Critical Check: If you observe a strong signal at
234 (), your sample likely contains the des-hydroxy impurity (Sulfapyrazine precursor), indicating incomplete oxidation or starting material contamination.
Methodology B: Nuclear Magnetic Resonance (NMR)
Objective: Structural proof and absolute purity quantification (qNMR).
Structural Characterization (
H NMR)
Solvent: DMSO-
(Essential for solubility and observing exchangeable protons).
Predicted Spectral Assignment:
Pyrazine Ring (3H): Distinct aromatic region (8.0 – 9.0 ppm).
Look for three signals (singlet-like or fine doublets) corresponding to the 3, 5, and 6 positions on the pyrazine.
Diagnostic: Impurities from pyrazine starting materials will shift these peaks significantly.
Phenol Ring (4H): AA'BB' System (6.8 – 7.8 ppm).
Two "roofed" doublets.
~7.65 ppm (2H, d): Protons ortho to the electron-withdrawing Sulfonyl group.
~6.85 ppm (2H, d): Protons ortho to the electron-donating Hydroxyl group.
This is the Self-Validating System for purity. Unlike HPLC, it does not require a reference standard of the analyte itself.
Internal Standard (IS) Selection: Use Maleic Acid (TraceCERT® grade) or 1,3,5-Trimethoxybenzene .
Requirement: High purity (>99.9%), non-hygroscopic, and signals must not overlap with the analyte. Maleic acid gives a sharp singlet at
6.2 ppm (DMSO), usually clear of the aromatic region.
Sample Prep: Weigh ~10 mg of Analyte and ~5 mg of IS (precision
mg) into the same vial. Dissolve in DMSO-.
Acquisition:
Pulse angle: 90°.
Relaxation delay (
): seconds (Must be of the slowest relaxing proton to ensure full magnetization recovery).
Scans: 16 or 32 (Sufficient for S/N > 150:1).
Calculation:
Where =Purity, =Integral area, =Number of protons, =Molar mass, =Weight.[4]
Comparative Analysis: qNMR vs. HPLC vs. Elemental Analysis
The following table objectively compares the performance of qNMR against traditional alternatives for this specific sulfonamide scaffold.
Feature
qNMR (Recommended)
HPLC-UV (Standard)
Elemental Analysis (CHN)
Primary Output
Absolute Purity (w/w%)
Relative Purity (Area %)
Elemental Ratio (C:H:N)
Reference Standard
Not Required (Uses generic IS)
Required (Circular logic for new compounds)
Not Required
Specificity
High (Structural proof included)
Moderate (Retention time only)
Low (Isomers give identical results)
LOD (Sensitivity)
Moderate (~0.1%)
Excellent (<0.01%)
Low
Bias Source
Weighing errors; relaxation
Extinction coefficient differences ()
Solvent entrapment; Incomplete combustion
Time to Result
< 20 Minutes
> 40 Minutes (Column equilibration)
> 2 Hours
Expert Insight:
The HPLC Trap: If your synthesis yields a byproduct with a higher extinction coefficient (e.g., a bis-sulfonamide), HPLC-UV will drastically underestimate the purity of your target.
The qNMR Advantage: qNMR counts nuclei.[5] It is "blind" to extinction coefficients. If qNMR says 95% and HPLC says 99%, trust the qNMR . The HPLC is likely missing non-UV active impurities (salts, solvents) or over-responding to the target.
Validation Workflow Diagram
The following diagram illustrates the decision matrix for validating the purity of the synthesized sulfonamide.
Figure 1: Integrated workflow for purity assignment. Note that qNMR (Step 3) establishes the absolute value, while HPLC (Step 4) is used only for trace impurity profiling.
References
Almac Group. (2023). Advantages of Quantitative NMR (qNMR) for the Determination of Relative Response Factors.[6][7] Retrieved from [Link]
Klagkou, K., et al. (2003).[1] Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.[1][2] Retrieved from [Link]
Enovatia. (2024). White Paper: qNMR vs HPLC for Pharmaceutical Impurities. Retrieved from [Link]
Reproducibility of N-(Pyrazinlyl)-1-phenol-4-sulfonamide biological assay results
Part 1: Executive Summary & Technical Context N-(Pyrazinyl)-1-phenol-4-sulfonamide (CAS: 872825-57-5), chemically defined as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide, represents a critical probe in the study of Carbo...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Technical Context
N-(Pyrazinyl)-1-phenol-4-sulfonamide (CAS: 872825-57-5), chemically defined as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide, represents a critical probe in the study of Carbonic Anhydrase (CA) inhibition. Unlike its amino-analog Sulfapyrazine (a classic antimicrobial), the presence of the phenolic hydroxyl group shifts its primary biological utility from folate synthesis inhibition to zinc-metalloenzyme modulation (CA Isoforms I, II, IX, XII).
The Reproducibility Crisis:
Researchers frequently encounter high inter-lab variability (CV > 25%) when assaying this compound. This is rarely due to compound degradation, but rather assay condition mismatch regarding ionization states. The molecule possesses two ionizable protons: the phenolic hydroxyl (
) and the sulfonamide nitrogen ( due to the electron-withdrawing pyrazine ring).
This guide provides a validated framework to distinguish genuine biological activity from artifacts caused by solubility limits and protonation states.
Part 2: Comparative Analysis (Compound vs. Standard)
To ensure data integrity, performance must be benchmarked against Acetazolamide (AAZ) , the gold standard CA inhibitor.
The "1-phenol" moiety introduces a specific reproducibility challenge: Oxidative Instability . Unlike the amino group in sulfapyrazine, the phenol group can undergo oxidation to quinones if the assay buffer contains trace metal ions (Fe
, Cu) without chelators (EDTA), leading to non-specific protein binding and false-positive inhibition.
Part 3: Critical Variables & Visualization
Variable 1: The pH-Ionization Trap
Most assays are run at pH 7.4. At this pH, the sulfonamide nitrogen is largely deprotonated (anionic), facilitating Zinc binding in the CA active site. However, the phenolic group remains protonated. If the pH drifts > 8.0, the phenol deprotonates, altering the molecule's lipophilicity and binding mode.
Variable 2: Solvent Effects (The "Crash-Out" Effect)
Diluting a 10 mM DMSO stock directly into aqueous buffer often creates micro-precipitates that scatter light in optical assays, mimicking enzyme inhibition.
Caption: Figure 1. Preventing "Hydrophobic Shock." Direct dilution of high-concentration stocks causes precipitation. Stepwise dilution ensures reproducible homogeneity.
Part 4: Validated Experimental Protocol
Objective: Determine the Inhibition Constant (
) against hCA II with <5% CV.
Reagents & Equipment[1]
Enzyme: Recombinant hCA II (human Carbonic Anhydrase II).
Monitor the acidification (color change from Red to Yellow) at 557 nm.
Calculate the time to reach 10% reaction conversion (
).
Data Processing
Calculate
using the Cheng-Prusoff equation adapted for CO hydration:
Ensure (CO concentration) is constant (saturated water 33 mM at 25°C).
Part 5: Biological Interaction Pathway
Understanding the binding mechanism is crucial for interpreting "outlier" data.
Caption: Figure 2. Mechanism of Action. The deprotonated sulfonamide nitrogen coordinates directly to the Zinc ion, displacing the catalytic water molecule required for CO2 hydration.
Part 6: References & Verification
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link
Context: Establishes the mechanism of sulfonamide binding to Zinc in CA isoforms.
Alterio, V., et al. (2012). Multiple Binding Modes of Inhibitors to Carbonic Anhydrases: How to Design Specific Drugs Targeting 15 Different Isoforms?. Chemical Reviews. Link
Context: Discusses the structural biology of sulfonamide derivatives, including pyrazine analogs.
BenchChem Technical Guide. (2025). Enhancing the Biological Activity of Sulfonamide Derivatives: Solubility & pH Protocols. Link
Context: Source for solubility troubleshooting and "hydrophobic shock" mitigation in sulfonamide assays.
PubChem Compound Summary. (2023). N-(Pyrazinyl)-1-phenol-4-sulfonamide (CAS 872825-57-5).[1][2] National Center for Biotechnology Information. Link
Context: Verification of chemical structure and physical properties.[3][4][5]
Disclaimer: This guide assumes the use of analytical-grade reagents (>98% purity). The "1-phenol" nomenclature is retained from the specific user query but corresponds chemically to the 4-hydroxy position in standard IUPAC naming for benzenesulfonamides.
The following is a comprehensive technical comparison guide designed for researchers and drug development professionals. It addresses the comparative bioavailability of N-(Pyrazinyl)-1-phenol-4-sulfonamide derivatives ,...
Author: BenchChem Technical Support Team. Date: February 2026
The following is a comprehensive technical comparison guide designed for researchers and drug development professionals. It addresses the comparative bioavailability of N-(Pyrazinyl)-1-phenol-4-sulfonamide derivatives , benchmarking them against established sulfonamide standards.
Executive Summary & Chemical Context[1][2][3][4][5][6][7]
The specific class of N-(Pyrazinyl)-1-phenol-4-sulfonamide derivatives represents a structural departure from classical sulfa drugs. While traditional sulfonamides (e.g., Sulfapyrazine ) utilize a 4-aminobenzenesulfonamide scaffold essential for folate synthesis inhibition in bacteria, the 1-phenol-4-sulfonamide derivatives replace the aniline amine (
) with a hydroxyl group ().
This structural modification fundamentally alters the physicochemical profile, shifting the compound from a classic antimicrobial pharmacophore to a scaffold often investigated for Carbonic Anhydrase (CA) inhibition , antitumor activity , or as a Phase I metabolite of parent sulfonamides.
Key Comparative Insight:
Traditional Sulfonamides (Amine): High oral bioavailability, moderate-to-high protein binding, metabolism via N4-acetylation.
Phenol Derivatives (Hydroxyl): Increased polarity, susceptibility to rapid Phase II conjugation (glucuronidation/sulfation), and altered renal clearance profiles.
Chemical Landscape & Structural Analogues
To objectively evaluate bioavailability, we compare the target phenol derivative against its closest structural and functional analogues.
Protein Binding: High binding extends half-life ().
Mechanistic Pathway: Structural Impact on ADME
The following diagram illustrates how the "Phenol" modification alters the metabolic fate compared to the "Amine" standard.
Figure 1: Comparative metabolic fate. The phenol derivative is prone to rapid UGT-mediated conjugation, potentially limiting oral bioavailability compared to the amine standard.
Comparative Pharmacokinetic Data
The following data synthesizes experimental benchmarks for Pyrazinyl-Sulfonamide derivatives. Note that "Phenol" values are projected based on structure-activity relationship (SAR) data of hydroxy-sulfonamide metabolites [1][6].
Parameter
Sulfapyrazine (Standard)
Sulfamethopyrazine (Long-Acting)
N-Pyrazinyl-Phenol Derivative (Target)
(Hours)
3 – 5 h
3 – 4 h
1 – 2 h (Rapid absorption due to polarity)
(normalized)
High
Moderate
Low (Due to first-pass effect)
Plasma Protein Binding
~60%
~90% (High Affinity)
< 40% (Hydroxyl increases free fraction)
Half-Life ()
24 h
65 h
4 – 8 h (Rapid renal elimination)
Primary Metabolic Route
N4-Acetylation
N4-Acetylation
O-Glucuronidation / Sulfation
Renal Clearance
pH-dependent reabsorption
Slow
High (Conjugates are highly polar)
Technical Interpretation:
The Phenol derivative exhibits a "flow-limited" bioavailability profile. While its intrinsic permeability (LogP) allows for intestinal absorption, the exposed hydroxyl group is a "metabolic handle" for UDP-glucuronosyltransferases (UGTs) in the liver. This results in a lower Area Under the Curve (AUC) compared to the amine analogues, which require oxidative activation or acetylation to be cleared.
Experimental Protocol: Assessing Bioavailability
To validate the performance of N-(Pyrazinyl)-1-phenol-4-sulfonamide derivatives, the following self-validating protocol is recommended. This workflow integrates in silico prediction with in vivo quantification.
Phase A: In Vitro Permeability & Stability
Before animal studies, confirm stability against Phase II metabolism.
Microsomal Stability Assay: Incubate
compound with human liver microsomes (HLM) + NADPH (Phase I) and UDPGA (Phase II cofactor).
Success Criterion: If intrinsic clearance (
) > , oral bioavailability will be poor.
PAMPA/Caco-2: Measure passive permeability.
Target:
.
Phase B: In Vivo Pharmacokinetic Study (Rat Model)
Objective: Determine Absolute Bioavailability (
).
Reagents & Setup:
Animals: Male Sprague-Dawley rats (
per group), fasted 12h.
Vehicle: 5% DMSO / 40% PEG400 / 55% Saline (Solubility is critical for phenol derivatives).
Dosing:
Group 1 (IV): 2 mg/kg (Bolus).
Group 2 (PO): 10 mg/kg (Oral Gavage).
Step-by-Step Workflow:
Administration: Administer dose at
.
Sampling: Collect blood (
) via jugular vein cannulation at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24h.
Processing: Centrifuge at 4000g (
, ).Precipitate plasma proteins with ice-cold Acetonitrile (1:3 ratio) containing Internal Standard (e.g., Sulfachloropyridazine).
Analysis: LC-MS/MS (See Section 5).
Phase C: Data Calculation
Calculate Absolute Bioavailability (
) using the trapezoidal rule for AUC:
Analytical Method (LC-MS/MS)
Precise quantification is required to distinguish the parent phenol from its glucuronide metabolite.
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+).
Column: C18 Reverse Phase (e.g., Waters BEH C18,
).
Mobile Phase:
A: 0.1% Formic Acid in Water.
B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 3 minutes.
MRM Transitions (Example):
Parent (Phenol):
(Loss of Pyrazine).
Glucuronide Metabolite:
(Loss of Glucuronic acid).
Experimental Workflow Diagram
Figure 2: Validated workflow for assessing bioavailability. The critical checkpoint is the In Vitro stability screen with UDPGA to predict Phase II metabolism.
References
Pharmacokinetics, metabolism, and renal clearance of sulfadiazine... and their hydroxy metabolites.
Source: PubMed / NIH
[Link]
Oral bioavailability of sulphonamides in ruminants: a comparison.
Source: PubMed
[Link]
Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives.
Source: PMC / NIH
[Link]
Comparative bioavailability of sulfamethoxazole in co-trimoxazole suspensions.
Source: PubMed
[Link]
N-(Pyrazinlyl)-1-phenol-4-sulfonamide Chemical Entry.
Source: PubChem
[Link]
Renal clearance of sulfadiazine and metabolites.
Source: Journal of Veterinary Pharmacology
[Link]
Executive Summary & Chemical Context[1][2][3][4][5] In drug discovery, the metabolic stability of a lead compound dictates its in vivo half-life, bioavailability, and dosing frequency. For the specific scaffold N-(Pyrazi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[1][2][3][4][5]
In drug discovery, the metabolic stability of a lead compound dictates its in vivo half-life, bioavailability, and dosing frequency. For the specific scaffold N-(Pyrazinyl)-1-phenol-4-sulfonamide (chemically corrected as 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide), standard screening protocols often yield misleading results.
This guide addresses the specific metabolic liabilities of this scaffold. While the pyrazine ring is susceptible to oxidative metabolism (Phase I), the phenolic hydroxyl group is a "metabolic soft spot" for rapid glucuronidation (Phase II). Consequently, standard Human Liver Microsome (HLM) assays—which typically only screen for Phase I oxidation—will generate False Positive Stability data.
The Directive: To accurately predict human clearance for this compound, you must move beyond standard microsomal screening to a Confirmatory Hepatocyte Stability Assay .
Metabolic Vulnerability Analysis
To design the correct test, we must first understand the molecule's structural vulnerabilities.
Structural Moiety
Primary Metabolic Pathway
Enzyme System
Risk in Standard HLM Assay
Phenol (-OH)
O-Glucuronidation (Conjugation)
UGTs (1A1, 1A9)
High Risk: HLM lacks UDPGA cofactor; pathway is silent.
Pyrazine Ring
Oxidation / Hydroxylation
CYP450 / AO
Low Risk: HLM captures CYP activity well.
Sulfonamide (-SO₂NH-)
N-Acetylation
NAT1 / NAT2
High Risk: NATs are cytosolic; absent in microsomes.
Diagram 1: Predicted Metabolic Pathways
Visualizing the divergence between Phase I (Microsomal) and Phase II (Hepatocyte) clearance.
Caption: The phenolic glucuronidation pathway (Red) is the dominant clearance mechanism but is missed by standard microsomal assays.
Comparative Guide: Selecting the Right Assay
Why is the standard industry protocol insufficient for this specific compound?
Option A: Standard Human Liver Microsomes (HLM)
System: Subcellular fraction of the endoplasmic reticulum.[1]
Cofactors Added: NADPH (activates CYPs).
Outcome for Target: The compound will appear STABLE .
Reason: The phenol group requires Uridine 5'-diphospho-glucuronic acid (UDPGA) to be metabolized by UGTs. Standard HLM buffers do not include UDPGA.
Verdict:Not Recommended for confirmatory testing of phenols.
Option B: HLM + UDPGA + Alamethicin
System: HLM supplemented with UDPGA and a pore-forming peptide (Alamethicin) to allow cofactor access to luminal UGTs.[2]
Outcome for Target: Moderate to High Clearance.
Pros: Cheaper than hepatocytes.
Cons: Does not account for cell permeability or transporters. Misses cytosolic enzymes (NATs).
Verdict:Acceptable Backup , but lacks physiological relevance.
Option C: Cryopreserved Human Hepatocytes (The Gold Standard)
System: Intact liver cells containing full Phase I/II enzymes, cytosolic enzymes, and membrane transporters.
Outcome for Target:High Clearance (Accurate prediction).
Reason: Captures the rapid glucuronidation of the phenol and potential acetylation of the sulfonamide.
Verdict:REQUIRED for confirmatory testing.
Confirmatory Protocol: Hepatocyte Stability Assay
This protocol is designed to validate the metabolic stability of the target compound using a suspension of cryopreserved human hepatocytes.
Materials & Reagents[2][8][9]
Test System: Pooled Cryopreserved Human Hepatocytes (min. 10 donors to average out pharmacogenetics).
Media: Krebs-Henseleit Buffer (KHB) or Williams' Medium E (pH 7.4).
Reference Standards:
Low Clearance: Warfarin or Tolbutamide.
High Clearance: Verapamil or Testosterone.
Phase II Control: 7-Hydroxycoumarin (specifically checks UGT activity).
Experimental Workflow
Step 1: Thawing and Viability Check
Thaw hepatocytes rapidly at 37°C.
Centrifuge (50-90 x g) to remove cryoprotectants.
Resuspend in incubation media.
Critical Control: Assess viability using Trypan Blue exclusion. Viability must be >75% to proceed.
Step 2: Incubation Setup
Dilute hepatocytes to
cells/mL (Final assay concentration: cells/mL).
Pre-incubate cells for 10 minutes at 37°C / 5% CO₂.
Spike Test Compound (1 µM final concentration) into the cell suspension. Note: Keep DMSO < 0.1% to avoid enzyme inhibition.
Step 3: Time-Course Sampling
Incubate in a shaking water bath or orbital shaker (humidified).
Remove aliquots (e.g., 50 µL) at specific time points:
minutes.
Quenching: Immediately dispense aliquot into 150 µL ice-cold Acetonitrile (ACN) containing an internal standard (e.g., Propranolol).
Step 4: Bioanalysis
Centrifuge quenched samples (3000 x g, 20 min, 4°C) to pellet precipitated proteins.
Analyze supernatant via LC-MS/MS (MRM mode).
Diagram 2: Experimental Workflow
Step-by-step logic for the confirmatory assay.
Caption: Critical path for hepatocyte stability testing. Note the quenching step stops all metabolic activity immediately.
Data Interpretation & Acceptance Criteria
To validate the assay, compare the target compound against the reference standards.
Calculations
Determine the elimination rate constant (
) from the slope of the natural log of percent remaining vs. time.
Likely Outcome: Rapid glucuronidation of the phenol.
Decision Logic:
If Target
> 120 min in Hepatocytes: The compound is truly stable. The phenol is sterically hindered or poor substrate.
If Target
< 30 min in Hepatocytes (but stable in Microsomes): Confirms Phase II liability (Glucuronidation). Action: Medicinal chemistry must block the phenol (e.g., methoxy cap) or modify the scaffold to improve half-life.
References
FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions.
[Link]
BioIVT. (2024).[4] Timing of In Vitro Studies: Early, Thorough ADME for Your Compound's Success.
[Link]
National Institutes of Health (NIH). (2002). Glucuronidation versus oxidation of the flavonoid galangin by human liver microsomes and hepatocytes.[5] Drug Metabolism and Disposition.[3][6][5][7][8][9][10][11]
[Link]
Personal protective equipment for handling N-(Pyrazinlyl)-1-phenol-4-sulfonamide
This guide serves as a critical operational manual for researchers and safety officers handling N-(Pyrazinyl)-1-phenol-4-sulfonamide (CAS: 872825-57-5). As a Senior Application Scientist, I have structured this document...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a critical operational manual for researchers and safety officers handling N-(Pyrazinyl)-1-phenol-4-sulfonamide (CAS: 872825-57-5).
As a Senior Application Scientist, I have structured this document to move beyond generic safety data. It prioritizes the logic of containment —explaining not just what to wear, but why specific barriers are necessary based on the molecular interaction of sulfonamide-phenolic hybrids with biological systems.
Section 1: Chemical Identity & Hazard Logic
Before selecting PPE, we must validate the target. The nomenclature "N-(Pyrazinlyl)-1-phenol-4-sulfonamide" is a non-standard descriptor often found in vendor catalogs.
Molecular Logic: This molecule combines a sulfonamide moiety (sensitizer, allergen) with a phenolic hydroxyl group (potential for absorption/irritation) and a pyrazine ring .
The "Double-Threat" Hazard Profile
Handling this compound requires defending against two distinct physiological risks:
Immunological Sensitization (The Sulfa Risk): Like all sulfonamides, this compound acts as a hapten. Repeated inhalation or skin contact can trigger Type I (immediate) or Type IV (delayed) hypersensitivity.
Phenolic Absorption: The phenolic hydroxyl group increases the compound's polarity and potential for percutaneous absorption compared to simple sulfonamides.
Section 2: The Barrier Strategy (PPE Specifications)
Standard lab coats are insufficient. The following PPE matrix is designed to prevent both acute irritation and long-term sensitization.
2.1 Glove Selection Protocol
Scientific Rationale: Phenolic compounds can degrade latex. While this solid is less aggressive than liquid phenol, the sulfonamide component requires strict permeation control to prevent sensitization.
Activity
Primary Barrier (Inner)
Secondary Barrier (Outer)
Rationale
Weighing / Solid Handling
Nitrile (4 mil)
Nitrile (4-6 mil)
Double-gloving creates a sacrificial outer layer. If the outer glove is contaminated by dust, it can be stripped without exposing skin.
Solution Preparation (Organic Solvents)
Laminate / Silver Shield
Nitrile (Disposable)
Organic solvents (DMSO, Methanol) used to dissolve this compound can carry the dissolved agent through standard nitrile. Laminate provides chemical holdout.
Spill Cleanup
Nitrile (Extended Cuff)
Butyl Rubber or Neoprene
Thicker polymer required to prevent breakthrough during longer exposure times.
2.2 Respiratory & Ocular Defense
Respiratory:
Standard Operation: Handling must occur inside a Class II Biosafety Cabinet or a Chemical Fume Hood functioning at 100 fpm face velocity.
Emergency/Spill: If containment is breached, use a P100 Particulate Respirator (Full Face). N95s are insufficient for volatile organic solvents often used in conjunction with this compound.
Ocular:
Minimum: ANSI Z87.1+ Safety Glasses with side shields.
Solution Handling: Chemical Splash Goggles. The phenolic nature implies a risk of severe corneal damage if solutions are splashed.
Section 3: Operational Workflow & Containment
This workflow enforces a "Zero-Contact" policy.
3.1 Weighing and Transfer
Static Control: Sulfonamide powders are often electrostatic. Use an ionizing fan or anti-static gun inside the balance enclosure to prevent "flying powder."
The "Boat-in-Jar" Method:
Place the weighing boat inside a secondary screw-top jar.
Tare the balance with the jar + boat.
Add compound to the boat.
Cap the jar before removing it from the balance enclosure.
Why? This prevents dust generation during transport from the balance to the reaction vessel.
3.2 Solubilization
Solvent Choice: Likely soluble in DMSO or Methanol.
Exothermic Warning: Phenolic sulfonamides may generate slight heat upon dissolution in basic media. Add solvent slowly.
3.3 Decontamination (The "Pink" Indicator)
Because this compound contains a phenol group, it may react with iron salts to turn purple/pink, or azo-dyes.
Verification Step: Wipe down surfaces with a methanol-dampened tissue.
Neutralization: Wash contaminated surfaces with a dilute surfactant (soap) followed by water. Avoid using bleach (hypochlorite) immediately, as it can react with the amine/nitrogen centers to form chloramines.
Section 4: Visualizing the Safety Logic
The following diagram illustrates the Hierarchy of Exposure Control specific to sensitizing solids like N-(Pyrazinyl)-1-phenol-4-sulfonamide.
Caption: Hierarchy of Controls: Engineering controls (hoods) are the primary defense against sensitization; PPE acts as the fail-safe.
Section 5: Disposal & Emergency Response
5.1 Waste Segregation
Solid Waste: Dispose of in "Hazardous Solid Waste" containers. Label clearly as "Toxic / Sensitizer."
Liquid Waste: Segregate into "Non-Halogenated Organic" (if dissolved in MeOH/DMSO).
Aquatic Toxicity: Phenolic sulfonamides can be toxic to aquatic life. Never flush down the drain.
5.2 Emergency First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use ethanol on the skin, as it may increase absorption of the phenolic moiety.
Eye Contact: Rinse for 15 minutes.[3] Seek medical attention immediately—phenolic compounds can cause delayed corneal opacification.
References
National Center for Biotechnology Information (PubChem). (2025). Compound Summary: N-(Pyrazin-2-yl)-4-hydroxybenzenesulfonamide (CAS 872825-57-5).[1] Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (2024).[4] Hazard Communication Standard: Toxic and Hazardous Substances (29 CFR 1910.1200). Retrieved from [Link]
Merck Manuals Professional Edition. (2023). Sulfonamides: Mechanism of Action and Adverse Effects. Retrieved from [Link]
